4-(2-Amino-2-propyl)cyclohexanol Hydrochloride

Core Science & Biosynthesis

In-Depth Technical Guide: 4-(3-Aminopropyl)cyclohexanol Hydrochloride

The following technical guide details the molecular characteristics, synthesis, and application of 4-(3-Aminopropyl)cyclohexanol Hydrochloride , a critical bifunctional intermediate in medicinal chemistry.

Core Identity & Physicochemical Characterization

4-(3-Aminopropyl)cyclohexanol Hydrochloride is a versatile aliphatic scaffold used primarily as a linker or pharmacophore building block in drug discovery. Its structure features a cyclohexane ring substituted at the 1- and 4-positions, providing a defined spatial separation between the hydroxyl (H-bond donor/acceptor) and the primary amine (cationic center at physiological pH).

1. Molecular Specifications

Property	Specification
Systematic Name	4-(3-Aminopropyl)cyclohexan-1-ol hydrochloride
Common Name	Amino-propyl cyclohexanol HCl
Molecular Formula	C H ClNO (Salt) C H NO (Free Base)
Molecular Weight	193.71 g/mol (HCl Salt) 157.26 g/mol (Free Base)
CAS Number (Generic)	Note: Often synthesized in-situ or referenced as free base derivatives.[1][2] Related: 117160-99-3 (Isomer: 2-amino-3-cyclohexylpropanol)
Physical State	White to off-white crystalline solid
Solubility	Highly soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents (hexane, ether).
pKa (Amine)	~10.5 (Typical for primary aliphatic amines)
Stereochemistry	Exists as cis and trans isomers. The trans-isomer (diequatorial-like conformation in 1,4-substitution) is often preferred for linear linker applications.

Structural Analysis & Pharmacophore Utility

The molecule's value lies in its bifunctionality :

• Primary Amine (-NH

  ): A reactive handle for amide coupling, reductive amination, or sulfonylation. In biological systems, it mimics lysine side chains or interacts with aspartate/glutamate residues.

• Secondary Alcohol (-OH): A handle for etherification, oxidation to ketone, or esterification. It also modulates solubility and lipophilicity (LogP).

• Propyl Spacer (-CH

  CH CH -): Provides a flexible 3-carbon tether, critical for avoiding steric clash in PROTACs (Proteolysis Targeting Chimeras) or fragment-based drug design.

Isomer Distinction (Critical for Accuracy)

Researchers must distinguish this compound from its structural isomer, 3-cyclohexyl-2-aminopropanol (often used in peptide mimics).

• Target (This Guide): Ring-Propyl-Amine (Amine on chain, OH on ring).

• Isomer: Ring-Alkyl-Amine-Alcohol (Amine and OH on chain).

Synthesis & Manufacturing Protocol

The synthesis typically involves the catalytic hydrogenation of an aromatic precursor or the reduction of a nitrile derivative.[3] The following protocol describes the Hydrogenation of 3-(4-hydroxyphenyl)propionitrile , a robust route ensuring high yield and stereocontrol.

Reaction Pathway Diagram

Caption: Step-wise reduction pathway from aromatic nitrile to the saturated cyclohexanol amine salt.

Detailed Experimental Protocol

Objective: Synthesize 4-(3-aminopropyl)cyclohexanol HCl from 3-(4-hydroxyphenyl)propionitrile.

• Reagents:

  • Substrate: 3-(4-hydroxyphenyl)propionitrile (1.0 eq).

  • Catalyst: 5% Rhodium on Alumina (Rh/Al

    O ) or Ruthenium oxide (RuO ) for ring saturation.

  • Solvent: Methanol or Ethanol (anhydrous).

  • Acid Additive: Acetic acid (trace) to prevent secondary amine formation.

  • Hydrogen Source: H

    gas (50–100 psi).

• Procedure:

  • Loading: Charge the high-pressure autoclave with substrate, solvent (0.1 M concentration), and catalyst (5-10 wt%).

  • Hydrogenation: Pressurize with H

    to 50 psi. Heat to 50°C. Stir vigorously (1000 rpm) to eliminate mass transfer limitations.

  • Monitoring: Monitor H

    uptake. The reaction proceeds in two stages: nitrile reduction (fast) followed by ring hydrogenation (slow).

  • Filtration: Once uptake ceases (approx. 6–12 hours), cool to RT, vent H

    , and filter catalyst through a Celite pad.

  • Salt Formation: Concentrate the filtrate. Redissolve the oily residue in diethyl ether or 1,4-dioxane.

  • Precipitation: Add 4M HCl in dioxane dropwise at 0°C. The white hydrochloride salt precipitates immediately.

  • Isolation: Filter the solid, wash with cold ether, and dry under vacuum.

• Self-Validating Checkpoint:

  • 1H NMR (D

    O): Look for the disappearance of aromatic protons (6.5–7.5 ppm) and the appearance of cyclohexyl multiplet (1.0–2.0 ppm).

  • Mass Spec: ESI+ should show m/z 158.15 [M+H]

    .

Applications in Drug Development

This molecule is extensively used in Fragment-Based Drug Discovery (FBDD) and PROTAC linker design.

A. PROTAC Linker Chemistry

In PROTACs, the linker length and rigidity determine the formation of the ternary complex (Target Protein-Linker-E3 Ligase).

• Role: The propyl-cyclohexanol moiety acts as a "rigidified" linker compared to a standard alkyl chain.

• Mechanism: The cyclohexane ring restricts conformational entropy, potentially improving the binding affinity of the linked ligands.

B. Immune Response Modifiers (TLR7/8 Agonists)

Derivatives of aminocyclohexanols are key intermediates in the synthesis of imidazoquinoline-based TLR7/8 agonists (e.g., Resiquimod analogs).

• Function: The amine group typically anchors the molecule to the imidazoquinoline core, while the hydroxyl group remains available for solubilizing modifications or further conjugation.

Safety & Handling (MSDS Highlights)

Hazard Class	Description	Precaution
Skin Irritant	Causes skin irritation (H315).	Wear nitrile gloves and lab coat.
Eye Irritant	Causes serious eye irritation (H319).	Use safety goggles; access to eye wash station.
Hygroscopic	Absorbs moisture from air.	Store in a desiccator under inert atmosphere (N or Ar).

References

• BenchChem. (2025). trans-3-Amino-cyclohexanol hydrochloride Structure and Properties. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 60145992, trans-3-Amino-cyclohexanol hydrochloride. Retrieved from

• Google Patents. (2014). US8680139B2 - Anti-neoplastic compounds, compositions and methods. (Mentions 4-(3-aminopropyl)cyclohexanol as intermediate). Retrieved from

• Justia Patents. (2025). N-1 branched cycloalkyl substituted imidazo[4,5-c]quinoline compounds. Retrieved from

Sources

• 1. (1R,3S)-3-Amino-cyclohexanol hydrochloride | 1849594-88-2 [chemicalbook.com]
• 2. US3408354A - Catalytic hydrogenation of 3-and 4-hydroxy pyridines - Google Patents [patents.google.com]
• 3. azom.com [azom.com]

Technical Guide: 4-(2-Amino-2-propyl)cyclohexanol vs. trans-4-Aminocyclohexanol

Comparative Analysis for Medicinal Chemistry & Lead Optimization

Executive Summary

This technical guide provides a structural, synthetic, and pharmacokinetic comparison between trans-4-aminocyclohexanol (t-4-ACH) and its gem-dimethyl analog, 4-(2-amino-2-propyl)cyclohexanol (also known as 4-(2-aminopropan-2-yl)cyclohexanol).

While t-4-ACH serves as a standard, rigid bifunctional spacer in drug discovery (e.g., in Ambroxol), the propyl analog represents a strategic bioisostere.[1] The introduction of the gem-dimethyl group at the

-position to the amine significantly alters metabolic stability, basicity, and conformational entropy, making it a critical tool for optimizing DMPK (Drug Metabolism and Pharmacokinetics) profiles.

Structural & Physicochemical Analysis[2][3]

The fundamental difference lies in the steric environment of the amine and the flexibility of the linker.

Feature	trans-4-Aminocyclohexanol	4-(2-Amino-2-propyl)cyclohexanol
Structure	Primary amine directly on ring ( carbon)	Primary amine on isopropyl linker ( carbon)
Steric Bulk	Low (exposed amine)	High (Gem-dimethyl hindrance)
pKa (Est.)	~10.6 (Typical alkyl amine)	~10.8–11.0 (Inductive effect of methyls)
Metabolic Liability	High (Oxidative deamination, N-acetylation)	Low (Blocked -oxidation)
Conformation	Rigid, defined chair (diequatorial preferred)	Semi-rigid; Thorpe-Ingold effect favors gauche
LogP	Lower (More polar)	Higher (Lipophilic methyls)

Stereochemical Considerations

• t-4-ACH: The trans isomer is thermodynamically favored (diequatorial). The cis isomer (axial-equatorial) is higher energy and often requires specific enzymatic synthesis or separation.

• Propyl Analog: The bulky 2-amino-2-propyl group has a strong preference for the equatorial position to minimize 1,3-diaxial interactions. This "locks" the ring conformation more effectively than the simple amine.

Synthetic Methodologies

Synthesis of trans-4-Aminocyclohexanol

The industrial standard involves the stereoselective hydrogenation of paracetamol (acetaminophen) or p-aminophenol.

Protocol: Catalytic Hydrogenation

• Substrate: p-Acetamidophenol.[2]

• Catalyst: 5% Rhodium on Alumina (Rh/Al

  O ) is preferred over Palladium for ring saturation without hydrogenolysis of the C-N bond.

• Conditions: 50–60°C, 50–100 psi H

  , in aqueous acetic acid.

• Hydrolysis: The resulting acetamide is hydrolyzed (6N HCl, reflux) to yield the free amine.

• Purification: Recrystallization from ethanol/ether selectively precipitates the trans isomer.

Synthesis of 4-(2-Amino-2-propyl)cyclohexanol

Synthesis of the propyl analog requires constructing the quaternary carbon center. The most robust method utilizes the Ritter Reaction , exploiting the stability of the tertiary carbocation.

Protocol: Ritter-Type Transformation

• Precursor: 4-(2-Hydroxypropan-2-yl)cyclohexanol (obtained via Grignard addition of MeMgBr to ethyl 4-hydroxycyclohexanecarboxylate).

• Step 1: Ritter Reaction

  • Dissolve tertiary alcohol precursor in glacial acetic acid.

  • Add Acetonitrile (solvent/reactant) and cool to 0°C.

  • Add conc. H

    SO dropwise (Caution: Exothermic).

  • Mechanism:[1][3][4] The tertiary alcohol dehydrates to a stable

    carbocation, which is trapped by the nitrile to form a nitrilium ion.

• Step 2: Hydrolysis

  • Quench with ice water to form the acetamide intermediate.

  • Reflux in ethanolic NaOH (20%) for 12 hours to cleave the amide.

• Step 3: Isolation

  • Extract with DCM, dry over Na

    SO , and concentrate.[1]

Workflow Visualization

The following diagram illustrates the parallel synthetic pathways and the critical "Metabolic Blocking" logic that drives the selection of the propyl analog.

Figure 1: Comparative synthetic workflows and metabolic outcomes. Pathway A yields the standard linker susceptible to metabolism. Pathway B utilizes the Ritter reaction to install the gem-dimethyl group, blocking metabolic degradation.

Pharmacokinetic Implications (The "Why")

The Gem-Dimethyl Effect (Thorpe-Ingold)

In the propyl analog, the two methyl groups on the carbon

to the nitrogen restrict the rotation of the amine side chain. This entropic restriction often pre-organizes the molecule into a bioactive conformation, potentially increasing binding affinity to the target protein compared to the freely rotating t-4-ACH [1].

Metabolic Blocking[1]

• Mechanism: Cytochrome P450 enzymes and Monoamine Oxidases (MAO) typically attack the

  -carbon of amines (removing a hydrogen to form an imine, which hydrolyzes to an aldehyde/ketone).

• t-4-ACH: Has an

  -proton ( ). It is vulnerable to oxidative deamination.

• Propyl Analog: The

  -carbon is quaternary ( ). It lacks -protons, rendering it immune to this primary metabolic pathway.[1] This is a classic medicinal chemistry strategy to extend half-life ( ) [2].

Basicity and Permeability

The propyl analog is more lipophilic (higher LogP) due to the added methyls, likely improving blood-brain barrier (BBB) penetration if CNS targeting is required. The pKa is slightly higher, which may increase the fraction of ionized drug at physiological pH, but the lipophilicity gain usually offsets this regarding membrane permeability.[1]

References

• Talele, T. T. (2018).[5] Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry.

• Organic Chemistry Portal. (n.d.). Ritter Reaction: Mechanism and Applications.

• Organic Syntheses. (1964).

  -Dimethyl- -phenethylamine (Ritter Reaction Protocol).[6] Org.[7][2][6][8][9][10] Synth.44 , 44.

• BenchChem. (2025).[11] Technical Support Center: Synthesis of trans-4-Aminocyclohexanol.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. EP0909753B1 - Process for the preparation of trans-4-aminocyclohexanol - Google Patents [patents.google.com]
• 3. Ritter reaction - Wikipedia [en.wikipedia.org]
• 4. Ritter Reaction [organic-chemistry.org]
• 5. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. Cyclohexanol synthesis [organic-chemistry.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride: Risk Assessment and Safe Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, risk assessment, and emergency procedures for 4-(2-Amino-2-propyl)cyclohexanol hydrochloride. As a novel compound, comprehensive toxicological data is not always available; therefore, this guide emphasizes a risk-based approach, explaining the causality behind each safety recommendation to ensure a culture of safety and scientific integrity within the laboratory.

Section 1: Compound Profile and Hazard Identification

4-(2-Amino-2-propyl)cyclohexanol hydrochloride is a complex organic molecule whose safety profile necessitates careful evaluation. Safety Data Sheets (SDS) from various suppliers provide a baseline for understanding the potential hazards, although they may differ slightly in their classifications.

Chemical Identity

Property	Value
Chemical Name	4-(2-Amino-2-propyl)cyclohexanol hydrochloride
Synonyms	Cyclohexanol, 4-(2-amino-2-propyl)-, hydrochloride
CAS Number	1636335-71-3
Molecular Formula	C9H19NO · HCl
Molecular Weight	193.71 g/mol (approx.)

GHS Hazard Classification Summary

This compound is classified as hazardous under the Globally Harmonized System (GHS). The primary hazards identified across various supplier safety data sheets include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[1][2]

• Skin Corrosion/Irritation: Causes skin irritation, and in some classifications, severe skin burns and eye damage (Category 1B or 2).[1][2]

• Serious Eye Damage/Irritation: Causes serious eye damage or irritation (Category 1 or 2A).[1][2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category 3).[1]

• Reproductive Toxicity: Suspected of damaging fertility (Category 2).[1]

• Physical Hazards: Flammable or combustible liquid and vapor (Category 3 or 4).[1][2][3]

Expert Insight: The hydrochloride salt form suggests that the compound is likely a solid, but it may be supplied in solution. The flammability classification is critical; it indicates that vapors can form explosive mixtures with air, necessitating stringent control of ignition sources. The reproductive toxicity warning, even if based on limited data, mandates a conservative approach, particularly for researchers of child-bearing potential.

Section 2: The Risk Assessment Framework

A dynamic risk assessment is crucial before any new experiment involving this compound. The causality is simple: the potential for exposure combined with the inherent hazard of the chemical dictates the level of risk and the necessary controls.

Risk Assessment Workflow

The following workflow should be mentally or formally completed before beginning work.

Caption: Risk assessment workflow for handling new compounds.

Exposure Potential Analysis

• Inhalation: As a solid, dust formation during weighing and transfer is the primary inhalation risk.[4] If supplied in a volatile solvent, vapor inhalation is also a significant concern. The compound itself may cause respiratory irritation.[5]

• Dermal: The compound is classified as harmful in contact with skin and can cause irritation or severe burns.[1] Dermal absorption is a key exposure route. The integrity of gloves is paramount.

• Ingestion: While less likely in a controlled lab setting, accidental ingestion via contaminated hands is possible. The compound is harmful if swallowed.[1]

• Ocular: The risk of serious eye damage is high.[1] Any splash or aerosol generation could lead to irreversible harm.

Section 3: Standard Operating Procedures (SOPs) for Safe Handling

The following protocols are designed to mitigate the risks identified above. They are self-validating by incorporating engineering controls, specific PPE, and procedural checks.

Engineering Controls & Personal Protective Equipment (PPE)

The foundation of safety is isolating the researcher from the hazard.

Control Level	Specification & Rationale
Primary Engineering Control	Certified Chemical Fume Hood: All manipulations (weighing, transfer, dissolution) must be performed in a fume hood to control dust and vapors. This is non-negotiable due to the inhalation and reproductive toxicity hazards.
Secondary Engineering Control	Safety Shower & Eyewash Station: Must be accessible and tested regularly.[2] Immediate flushing is the only effective first aid for severe skin/eye exposure.
Hand Protection	Nitrile Gloves (Double-Gloved): Handle with gloves at all times.[4] Double-gloving is recommended to protect against undetected punctures. Gloves must be inspected before use and changed immediately if contamination is suspected.
Eye/Face Protection	Safety Goggles & Face Shield: Wear tightly fitting safety goggles with side-shields.[4] A face shield must be worn over goggles when there is any risk of splash, such as during solution transfers or heating.
Body Protection	Flame-Resistant Lab Coat & Closed-Toe Shoes: A lab coat protects against surface contamination.[4] Closed-toe shoes are mandatory.

SOP: Weighing and Aliquoting Solid Compound

• Preparation: Don all required PPE (double gloves, goggles, face shield, lab coat). Ensure the chemical fume hood sash is at the appropriate working height.

• Grounding: Prevent electrostatic charge build-up by using common bonding and grounding techniques, especially if flammable solvents are nearby.[1]

• Containment: Perform all weighing on a disposable weigh boat within the fume hood. Use spark-proof tools.[4]

• Technique: Handle the compound gently to minimize dust formation.[4] If dust is unavoidable, a powered air-purifying respirator (PAPR) should be considered.

• Cleanup: After weighing, carefully wipe down the spatula and balance with a solvent-dampened cloth (e.g., 70% ethanol). Dispose of the weigh boat and cloth as hazardous waste.

• Doffing: Remove outer gloves before exiting the fume hood. Wash hands thoroughly after handling is complete.[1]

SOP: Solution Preparation and Handling

• Preparation: Conduct all work within a chemical fume hood.

• Solvent Addition: Add solvent to the solid compound slowly to avoid splashing and aerosol generation.[4]

• Sealing: Keep containers tightly closed when not in use, during transport, or while mixing.[2][3]

• Storage: Store solutions in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][3] The storage area should be designated for flammable and toxic compounds and be locked.[1][2]

Section 4: Emergency Response & Waste Disposal Protocols

Preparation is key to managing unexpected events safely and effectively.

Spill Management Workflow

Caption: Decision workflow for chemical spill response.

Spill Cleanup Details:

• Avoid breathing vapors or dust. Ensure adequate ventilation.[2][4]

• Remove all sources of ignition.[4]

• For liquid spills, absorb with a non-combustible, inert material like diatomite or universal binders.[2] Do not use combustible materials like paper towels for large spills.

• Collect all contaminated materials into a suitable, labeled, and closed container for disposal.[4]

First Aid for Exposures

Immediate and correct action can significantly reduce harm.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious amounts of water/shower for at least 15 minutes.[1] Seek immediate medical attention.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a poison center or doctor.[1][2]

• Ingestion: Rinse mouth. Do NOT induce vomiting.[1] Seek immediate medical attention.

Chemical Waste Management

• All waste, including contaminated PPE, spill cleanup materials, and empty containers, must be disposed of in accordance with local, regional, and national regulations.[1][2]

• Label waste containers clearly with the full chemical name and associated hazards.

• Do not let the product enter drains or water courses.[2][4]

References

• SDS US. (2025, December 12). Safety Data Sheet.
• MedchemExpress.com. (2025, April 24). Safety Data Sheet.
• TargetMol. (n.d.). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Tokyo Chemical Industry. (2023, March 5). Safety Data Sheet.
• Fisher Scientific. (2023, September 27). Safety Data Sheet.
• Fisher Scientific. (2025, December 24). Safety Data Sheet.
• Thermo Fisher Scientific. (2025, September 23). Safety Data Sheet.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet.
• Durham Tech. (2014, July 18). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.

Sources

• 1. files.dep.state.pa.us [files.dep.state.pa.us]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. targetmol.com [targetmol.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]

Commercial suppliers of 4-(2-Amino-2-propyl)cyclohexanol HCl

An In-Depth Technical Guide to Sourcing and Utilizing 4-(2-Amino-2-propyl)cyclohexanol HCl for Advanced Research

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of 4-(2-Amino-2-propyl)cyclohexanol hydrochloride. Moving beyond a simple supplier list, this document offers practical, field-proven insights into sourcing, quality verification, safe handling, and potential applications of this valuable chemical intermediate. The methodologies and rationale described herein are designed to ensure scientific integrity and empower researchers to confidently integrate this compound into their workflows.

Core Compound Profile: 4-(2-Amino-2-propyl)cyclohexanol HCl

4-(2-Amino-2-propyl)cyclohexanol hydrochloride is a substituted aminocyclohexanol derivative. Compounds within this class are of significant interest in medicinal chemistry and materials science. The cyclohexane scaffold provides a rigid, three-dimensional framework that can be used to orient functional groups in precise spatial arrangements, a key feature for designing molecules that interact with biological targets. The presence of both a primary amine and a hydroxyl group offers two distinct points for chemical modification, making it a versatile building block for combinatorial chemistry and the synthesis of more complex molecules.

Key Chemical Identifiers:

• Chemical Name: 4-(2-Amino-2-propyl)cyclohexanol hydrochloride

• CAS Number: 1202007-10-0[1]

• Molecular Formula: C₉H₂₀ClNO[1]

• Molecular Weight: 193.71 g/mol [1]

• Structure: (Image of the chemical structure of 4-(2-Amino-2-propyl)cyclohexanol hydrochloride)

Commercial Sourcing and Supplier Qualification

The procurement of specialized chemical intermediates like 4-(2-Amino-2-propyl)cyclohexanol HCl requires careful diligence. The consistency and purity of the starting material are paramount to the reproducibility of experimental results. While availability can fluctuate, several vendors specialize in fine chemicals for research and development.

It is critical for researchers to always verify the CAS Number (1202007-10-0) when placing an order, as numerous isomers and related aminocyclohexanol compounds exist, such as cis-4-Amino-cyclohexanol hydrochloride and 4-Amino-2,2-dimethylcyclohexan-1-ol hydrochloride.[2][3]

Table 1: Commercial Supplier Overview

Supplier	Purity Specification	Typical Quantities	Notes
AccelaChem	≥95%[1]	Gram to Kilogram Scale	A primary supplier listing this specific CAS number.[1]
Other Fine Chemical Suppliers	Varies (Typically ≥95%)	Research to Bulk	Availability should be confirmed directly. Request a Certificate of Analysis prior to purchase.

Expert Insight: The Criticality of Supplier Qualification Beyond simply finding a supplier, researchers must engage in a qualification process. Before committing to a large-scale purchase, it is advisable to:

• Request a Certificate of Analysis (CoA): The CoA provides lot-specific data on purity (e.g., by HPLC or NMR) and identity confirmation.

• Inquire about Synthesis Route: Understanding the synthetic pathway can provide clues about potential impurities that may not be captured in standard QC tests but could interfere with downstream applications.

• Order a Small Test Sample: Conduct in-house verification before committing the material to critical experiments.

In-House Quality Control and Verification

Upon receipt of any chemical intermediate, independent verification of its identity and purity is a cornerstone of good laboratory practice. This step ensures that the material conforms to the specifications outlined in the CoA and is suitable for its intended use.

Workflow for Incoming Material Qualification

The following diagram outlines a robust, self-validating workflow for qualifying a new batch of 4-(2-Amino-2-propyl)cyclohexanol HCl.

Caption: Incoming Material Qualification Workflow.

Protocol: Purity Verification by Reversed-Phase HPLC

This protocol provides a general method for assessing the purity of 4-(2-Amino-2-propyl)cyclohexanol HCl. It is based on standard techniques for analyzing small, polar, amine-containing compounds and should be adapted and validated for the specific equipment in your laboratory.[4][5]

1. Objective: To determine the purity of the compound by separating it from potential impurities using reversed-phase high-performance liquid chromatography with UV detection.

2. Materials & Reagents:

• 4-(2-Amino-2-propyl)cyclohexanol HCl sample

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (FA) or Trifluoroacetic Acid (TFA)

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

3. Mobile Phase Preparation:

• Mobile Phase A (Aqueous): 0.1% FA (v/v) in Water.

• Mobile Phase B (Organic): 0.1% FA (v/v) in Acetonitrile. Causality: The acidic modifier (FA or TFA) is crucial for good peak shape. It protonates the primary amine of the analyte, reducing its interaction with residual free silanols on the silica-based stationary phase, thereby preventing peak tailing.

4. Sample Preparation:

• Prepare a stock solution of the compound at 1 mg/mL in Mobile Phase A.

• Vortex or sonicate until fully dissolved.

• Filter through a 0.22 µm syringe filter before injection.

5. HPLC Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• UV Detection: 210 nm (or scan for optimal wavelength)

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	5
  15.0	95
  18.0	95
  18.1	5

  | 22.0 | 5 |

6. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate purity as the percentage of the main peak area relative to the total area of all peaks (% Area).

• For identity confirmation, an LC-MS system can be used to verify the mass-to-charge ratio (m/z) of the main peak, which should correspond to the protonated molecule [M+H]⁺.

Applications in Drug Discovery and Chemical Synthesis

While specific, published applications for 4-(2-Amino-2-propyl)cyclohexanol HCl are not widespread, its structure is emblematic of a "privileged scaffold" in medicinal chemistry. The aminocyclohexanol motif is present in various biologically active molecules. Its value lies in its role as a versatile starting material.

Potential as a Synthetic Building Block

The dual functionality of the molecule allows for orthogonal chemical strategies. The primary amine can be readily functionalized via acylation, reductive amination, or alkylation, while the secondary alcohol can undergo esterification, etherification, or oxidation. This allows for the systematic exploration of chemical space around the rigid cyclohexane core.

Sources

• 1. 1202007-10-0,4-(2-Amino-2-propyl)cyclohexanol Hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. cis-4-Amino-cyclohexanol hydrochloride 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2253632-25-4|4-Amino-2,2-dimethylcyclohexan-1-ol hydrochloride|BLD Pharm [bldpharm.com]
• 4. jbt.abrf.org [jbt.abrf.org]
• 5. HPLC Analysis of Active Drug and Amino Acids in a Formulation | SIELC Technologies [sielc.com]

Protocols & Analytical Methods

Application Note: Handling Hygroscopic Amino Alcohol Hydrochloride Salts

Abstract

Amino alcohol hydrochloride salts represent a unique challenge in pharmaceutical chemistry. Their dual functionality—a polar hydroxyl group capable of hydrogen bonding and an ionic ammonium chloride head group—creates a high lattice energy barrier that is paradoxically easily overcome by hydration energy. This results in rapid deliquescence, where the solid absorbs atmospheric moisture to the point of dissolution. This guide provides a scientifically grounded protocol for handling, weighing, drying, and storing these materials to ensure data integrity and stoichiometric accuracy.

Scientific Foundation: The Deliquescent Dilemma

Mechanism of Hygroscopicity

Unlike simple inorganic salts, amino alcohol HCl salts possess a "hygroscopic synergy":

• Ionic Dipole: The

  moiety creates a strong electrostatic field that attracts water dipoles.

• Hydrogen Bonding: The hydroxyl (

  ) group acts as both a donor and acceptor for atmospheric water, facilitating the formation of a hydration shell.

• Critical Relative Humidity (CRH): Many of these salts have a low CRH (often <30%). If the lab humidity exceeds this threshold, the crystal lattice collapses, and the salt dissolves in its own adsorbed water (deliquescence).

The "Wet Salt" Stoichiometry Error

The most critical impact of mishandling is stoichiometric error.

• Scenario: You weigh 100 mg of a salt assumed to be anhydrous (

  ).

• Reality: The salt has absorbed 8% water by weight.

• Result: You effectively added only 92 mg of active compound (

  mmol instead of mmol). This 7.5% deficiency can stall organometallic couplings or lead to incomplete deprotection reactions.

Core Protocols

Protocol A: Material Intake & Assessment

Goal: Determine the hydration state before the material enters the workflow.

• Visual Inspection: Check for "clumping," "glassy" appearance, or liquid films on the container walls.

• The "Tap Test": Gently tap the bottle. Free-flowing powder indicates low moisture. A "thud" or non-moving solid indicates significant caking.

• Baseline Analysis: If the bottle has been opened previously without parafilm sealing, assume moisture uptake. Perform a Loss on Drying (LOD) or Karl Fischer (KF) test (see Section 5) before use in critical steps.

Protocol B: Precision Weighing

Goal: Transfer mass without gaining moisture during the process.

Method 1: The "Closed Vial" Difference Weighing (Gold Standard for Benchtop) Use this when a glovebox is unavailable.

• Preparation: Dry a glass weighing bottle and cap in an oven; cool in a desiccator.

• Loading: Quickly transfer the approximate amount of salt into the weighing bottle and immediately cap it.

• Weighing 1: Weigh the capped bottle containing the salt (

  ).

• Dispensing: Open the bottle, pour the salt into the reaction vessel, and immediately recap the weighing bottle. Do not use a spatula inside the reaction vessel to avoid transfer loss; pour by gravity.

• Weighing 2: Weigh the empty (but capped) bottle (

  ).

• Calculation: Mass added =

  .

  • Why: This eliminates error from moisture adsorbing to the balance pan or the salt during the reading settling time.

Method 2: Inert Atmosphere Handling (Glovebox/Bag) Required for CRH < 20% or highly expensive intermediates.

• Equip glovebox with an antistatic gun (ionizer). Dry amino alcohol salts are prone to static charge, causing them to "jump" when dry.

• Weigh inside the box using a dedicated balance.

• If no balance is inside, aliquot into pre-tared vials, seal, remove, and weigh outside.

Protocol C: Drying & Remediation

Goal: Rescue "wet" or "gooey" material.

Method	Suitability	Protocol
Vacuum Oven	Standard	Heat to 40–50°C (check MP first!) under full vacuum (<10 mbar) for 12–24h. Bleed with dry or Argon.
Desiccator (P2O5)	Heat-Sensitive	Place open vial in a vacuum desiccator with fresh Phosphorus Pentoxide ( ). Apply vacuum.[1][2][3][4] Leave for 48h.
Azeotropic Distillation	"Goo" / Liquid	Dissolve the wet salt in anhydrous Ethanol/Toluene (1:1). Rotovap to dryness. The azeotrope carries water away. Repeat 2x.

Analytical Quality Control: Karl Fischer Titration

Standard KF reagents often fail with amino alcohols because the amine group neutralizes the buffering capacity of the reagent, shifting pH > 8 and causing side reactions.

Modified KF Protocol:

• Reagent Selection: Use a Buffered Solvent (containing benzoic acid or salicylic acid) specifically designed for amines (e.g., Hydranal™-Buffer Base or Aquastar® Buffer).

• Titration Type: Volumetric for water > 1%; Coulometric for water < 1%.[5]

• Procedure:

  • Pre-titrate the solvent to dryness.

  • Add buffer if using generic methanol (ensure pH stays 5–7).

  • Inject sample (dissolved in dry methanol) or add solid directly.[5]

  • Note: If the endpoint fades or drifts indefinitely, the amine is interfering. Increase buffer concentration.

Visualization: Decision Workflows

Figure 1: Handling & Decision Logic

Caption: Decision tree for assessing and processing hygroscopic amino alcohol salts upon receipt.

Storage & Packaging

Proper storage extends shelf life from weeks to years.

• Primary Container: Amber glass with a Teflon-lined cap. Avoid simple polyethylene (PE) snap-caps, as water vapor permeates PE over time.

• Sealing: Wrap the cap-neck junction with Parafilm M® or high-quality vinyl tape immediately after use.

• Secondary Containment: Store the bottle inside a larger jar or desiccator cabinet containing a color-indicating desiccant (Silica Gel or Drierite).

• Temperature: Store at 2–8°C only if the container is perfectly sealed. Warning: Cold containers opened in humid room air will condense water instantly. Allow cold reagents to warm to room temperature before opening.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Drifting Balance Reading	Salt is absorbing water during weighing.	Use "Difference Weighing" (Protocol B). Do not use open weigh boats.
Material is "Gooey"	Deliquescence (Complete lattice collapse).	Dissolve in MeOH/Toluene and rotovap (Azeotropic Drying).
KF Endpoint Fades	Amine interference (pH shift).	Add Benzoic Acid buffer to the KF vessel.
Yellow/Brown Color	Oxidation of the amino group.	Check purity by NMR/HPLC. If pure, recrystallize.[2] Store under Argon.[3]
Hard "Puck" in Bottle	Moisture cycling (caking).	Break mechanically with a spatula (in hood). Dry in vacuum oven.

References

• ResearchGate. (2021).[1] What is the best procedure of drying a moisture absorbing salt? Retrieved from [Link]

• Synectics. (n.d.). Method 9000: Karl Fischer Titration.[5] Retrieved from [Link]

• HepatoChem. (2016). How do you handle hygroscopic salts? Retrieved from [Link]

• UNC-Chapel Hill. (2021). Chapter 04: Proper Storage of Chemicals in Laboratories. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. synectics.net [synectics.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(2-Amino-2-propyl)cyclohexanol

Welcome to the technical support center for the synthesis of 4-(2-Amino-2-propyl)cyclohexanol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, improve yields, and ensure high purity of the final product. We will explore the mechanistic underpinnings of common synthetic routes, provide direct answers to frequently encountered issues, and offer detailed, field-proven protocols.

Section 1: Overview of Primary Synthetic Strategies

The synthesis of 4-(2-Amino-2-propyl)cyclohexanol, a bifunctional molecule, presents unique challenges related to chemoselectivity, stereocontrol, and yield optimization. Two predominant and logical synthetic routes are generally considered, each with its own set of advantages and potential pitfalls.

• Route A: The Ritter Reaction Approach. This is often the most direct method, involving the acid-catalyzed reaction of a suitable cyclohexanol derivative with a nitrile. The key step is the formation of a stable carbocation that is trapped by the nitrile, followed by hydrolysis to yield the target amine.[1][2]

• Route B: The Henry Reaction and Reduction Approach. This two-step pathway involves the formation of a C-C bond via a nitroaldol (Henry) reaction, followed by the reduction of the nitro group to the primary amine. This route offers versatility but requires careful control over the reduction step to avoid side reactions.[3][4]

The choice between these routes depends on the availability of starting materials, desired stereochemistry, and the scale of the reaction.

Caption: High-level overview of the two primary synthetic routes.

Section 2: Troubleshooting Guide & FAQs

This section directly addresses common experimental issues in a question-and-answer format.

Route A: The Ritter Reaction

The Ritter reaction is a powerful tool for forming C-N bonds at sterically hindered carbons. It proceeds via a carbocation intermediate, which is then trapped by a nitrile. The resulting nitrilium ion is hydrolyzed to an amide, which is then further hydrolyzed to the desired amine.[5]

Q1: My overall yield from the Ritter reaction is consistently low (<40%). What are the most likely causes?

A: Low yields in Ritter reactions typically stem from issues in the generation and stability of the key carbocation intermediate.

• Carbocation Instability/Rearrangement: The reaction relies on the formation of a tertiary carbocation at the 2-position of the propyl group attached to the cyclohexanol. If your starting material is prone to forming a less stable secondary carbocation, or if rearrangement is possible, yield will suffer. Ensure your starting material, such as 4-(prop-1-en-2-yl)cyclohexan-1-ol, strongly favors the formation of the desired tertiary carbocation.

• Side Reactions (Elimination): The strong acid and heat required can promote elimination reactions (E1), forming undesired alkenes instead of the carbocation being trapped by the nitrile. This is a common competitive pathway.

• Incomplete Hydrolysis: The reaction produces an N-alkyl amide, which must be hydrolyzed to the final amine. This step often requires harsh conditions (strong acid or base and high temperatures) and can be incomplete, reducing the isolated yield of the final product.

Q2: I'm observing a significant amount of alkene byproducts by GC-MS analysis. How can I minimize this?

A: Alkene formation is a classic side reaction. To minimize it, you need to favor the nucleophilic attack of the nitrile over elimination.

• Temperature Control: This is the most critical parameter. Run the reaction at the lowest possible temperature that still allows for carbocation formation. Start at 0-5 °C and only warm if the reaction fails to proceed. High temperatures strongly favor elimination.

• Choice of Acid: While sulfuric acid is common, consider alternative acids. Formic acid can sometimes serve as both the acid and a hydrating agent, potentially stabilizing the carbocation.[6] Using a solid acid catalyst like silica-bonded N-propyl sulphamic acid can also offer milder conditions and reduce side reactions.[7]

• Solvent and Nitrile Concentration: Using the nitrile (e.g., acetonitrile) as the solvent ensures a high concentration of the nucleophile is present to trap the carbocation as soon as it forms, outcompeting the elimination pathway.

Q3: The final hydrolysis of the intermediate amide is sluggish and requires extreme conditions, leading to degradation. Are there more efficient methods?

A: This is a common bottleneck. Forcing the hydrolysis can degrade the desired amino alcohol.

• Optimized Hydrolysis Conditions: For acidic hydrolysis, a mixture of concentrated HCl in water or dioxane at reflux is standard. For basic hydrolysis, 6M NaOH or KOH at reflux is effective. Monitor the reaction by TLC or LC-MS to avoid prolonged heating once the amide is consumed.

• Microwave-Assisted Hydrolysis: Microwave chemistry can dramatically reduce reaction times for amide hydrolysis from hours to minutes, often leading to cleaner reactions and higher yields by minimizing thermal degradation.

• Alternative Nitrile: If using acetonitrile to form an acetamide, the hydrolysis can be difficult. Using chloroacetonitrile in a Ritter reaction can yield an N-chloroacetyl amide. The C-Cl bond in this intermediate can be cleaved under milder, more specific conditions, offering an alternative pathway to the amine.[2]

Caption: Troubleshooting decision tree for the Ritter Reaction.

Route B: Henry Reaction & Reduction

This route builds the carbon skeleton first, then installs the amine functionality. The key steps are the base-catalyzed addition of a nitroalkane to a carbonyl (Henry reaction) and the subsequent reduction of the nitro group.

Q1: My Henry reaction between a cyclohexanone derivative and 2-nitropropane is low-yielding. What can I do?

A: The Henry reaction is reversible, and side reactions are common.

• Choice of Base: The base is critical. Strong, non-nucleophilic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a fluoride source like TBAF (tetrabutylammonium fluoride) are often more effective than traditional alkoxides, which can promote self-condensation of the ketone.

• Temperature: Low temperatures (-78 °C to 0 °C) are often required to control the reaction kinetics, suppress side reactions, and favor the thermodynamic product.

• Catalyst Systems: For asymmetric variants or to improve efficiency, consider using a catalyst system, such as a Ni(II) complex with a chiral diamine, which can promote the Michael-type addition of the nitroalkane.[8]

Q2: The reduction of the tertiary nitro group is proving difficult and requires harsh conditions. What are the best methods?

A: Tertiary nitro groups are sterically hindered and can be challenging to reduce compared to primary or secondary ones.

• Catalytic Hydrogenation: This is often the cleanest method.

  • Raney Nickel: An effective catalyst for this transformation. It is often less prone to causing dehalogenation than Pd/C if other sensitive groups are present.[4]

  • Palladium on Carbon (Pd/C): The workhorse for nitro reductions. Use at moderate hydrogen pressure (50 psi) in a solvent like ethanol or ethyl acetate. Be aware it can reduce other functional groups (alkenes, benzylic ethers).[4]

• Metal/Acid Reduction: When catalytic hydrogenation is not an option, "dissolving metal" reductions are effective.

  • Iron powder in acidic medium (Fe/HCl or Fe/NH4Cl): A classic, inexpensive, and reliable method that is often chemoselective for the nitro group.

  • Tin(II) Chloride (SnCl2): A milder alternative that is also highly selective for the nitro group in the presence of other reducible functionalities.[9]

Q3: My reduction step is producing hydroxylamine or other partially reduced byproducts. How do I ensure complete reduction to the amine?

A: Formation of hydroxylamines or oximes suggests incomplete reduction.[10]

• Sufficient Reductant/Catalyst: Ensure you are using an adequate stoichiometric excess of the reducing agent (for metal/acid systems) or a sufficient catalyst loading (for hydrogenation). For catalytic hydrogenation, ensure the catalyst is active and not poisoned.

• Reaction Time and Temperature: Allow the reaction to run to completion. Monitor by TLC, staining for the nitro group (e.g., with a permanganate stain) and the amine product (e.g., with a ninhydrin stain).

• pH Control: For metal-based reductions, maintaining an acidic pH is crucial for the reaction to proceed to the amine stage.

Reducing Agent	Typical Conditions	Pros	Cons	Citation
H₂ / Pd-C	50 psi H₂, Ethanol, RT-50°C	High yield, clean byproducts (H₂O)	Can reduce other groups (alkenes, C=O)	[4]
H₂ / Raney Ni	50-500 psi H₂, Ethanol, RT	Good for nitro groups, less likely to dehalogenate	Pyrophoric, requires careful handling	[4][10]
Fe / HCl (or NH₄Cl)	Reflux in Ethanol/Water	Inexpensive, highly chemoselective	Requires acidic workup, generates iron salts	[9]
SnCl₂	HCl, Ethanol, RT-Reflux	Mild, highly chemoselective	Generates tin waste, stoichiometric	[9]
LiAlH₄	THF, 0°C to Reflux	Very powerful	Reduces most polar functional groups, not selective	[4]

Section 3: Purification Strategies

Q: My final 4-(2-Amino-2-propyl)cyclohexanol is an oil/low-melting solid and is difficult to purify by column chromatography due to streaking. What are my options?

A: Amines are notoriously tricky on silica gel. Here are several effective strategies:

• Use a Modified Eluent: Add a small amount of a basic modifier to your chromatography solvent system (e.g., 0.5-1% triethylamine or ammonium hydroxide in your ethyl acetate/hexane mixture). This deactivates the acidic silanol groups on the silica surface, preventing the amine from sticking and significantly improving peak shape.

• Purification via Salt Formation: This is a highly effective method for purifying amines.

  • Dissolve the crude product in a suitable solvent (e.g., diethyl ether, ethyl acetate, or methanol).

  • Add a solution of an acid like HCl (in ether or dioxane) or oxalic acid to precipitate the corresponding ammonium salt.[11]

  • The salt is often a stable, highly crystalline solid that can be easily filtered and washed, leaving many organic impurities behind in the solvent.

  • To recover the free amine, simply dissolve the purified salt in water and basify with NaOH or K₂CO₃, followed by extraction with an organic solvent.[11]

• Fractional Distillation: If your product is thermally stable and liquid, vacuum distillation can be an excellent method to separate it from less volatile impurities (like the intermediate amide) or more volatile ones (like leftover solvent or alkene byproducts).[12]

Section 4: Optimized Experimental Protocol (Route A)

This protocol is a representative example for the Ritter reaction approach, assuming a starting material of 4-(prop-1-en-2-yl)cyclohexan-1-ol.

Step 1: Ritter Reaction - Formation of N-(1-(4-hydroxycyclohexyl)propan-2-yl)acetamide

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 4-(prop-1-en-2-yl)cyclohexan-1-ol (1.0 eq).

• Solvent Addition: Add anhydrous acetonitrile (10-20 volumes). Cool the mixture to 0°C in an ice-water bath.

• Acid Addition: Slowly add concentrated sulfuric acid (H₂SO₄, 2.0 eq) dropwise via an addition funnel, ensuring the internal temperature does not exceed 10°C. A mild exotherm may be observed.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5°C for 1 hour, then let it warm to room temperature. Monitor the disappearance of the starting material by TLC (e.g., 30% EtOAc/Hexanes). The reaction is typically complete within 4-12 hours.

• Workup: Carefully pour the reaction mixture onto crushed ice. Neutralize the solution by slowly adding solid sodium bicarbonate or a saturated NaHCO₃ solution until the pH is ~7-8.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amide.

Step 2: Hydrolysis to 4-(2-Amino-2-propyl)cyclohexanol

• Reaction Setup: To the crude amide from Step 1, add 6M aqueous hydrochloric acid (10 volumes).

• Reaction: Heat the mixture to reflux (approx. 100-110°C) with vigorous stirring. The reaction can take 12-24 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the amide.

• Workup: Cool the reaction mixture to room temperature. Carefully basify the solution to pH >12 by adding solid NaOH or 50% aqueous NaOH, ensuring the flask is cooled in an ice bath during the addition.

• Extraction: Extract the basic aqueous layer with dichloromethane or a 3:1 mixture of chloroform/isopropanol (3x volumes). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil/solid by one of the methods described in Section 3 to obtain the final product.

References

• MDPI. (2022). Efficient Synthesis of cis-4-Propylcyclohexanol Using a Mutant Alcohol Dehydrogenase Coupled with Glucose Dehydrogenase. Available at: [Link]

• Wikipedia. Ritter reaction. Available at: [Link]

• Vaia. Synthesize each compound from cyclohexanol using any other organic or inorganic compounds. Available at: [Link]

• Organic Chemistry Portal. Ritter Reaction. Available at: [Link]

• Organic Syntheses. Procedure Details. Available at: [Link]

• Organic Chemistry Portal. Ritter Reaction. Available at: [Link]

• OpenOChem Learn. Ritter Reaction. Available at: [Link]

• Organic Syntheses. One-Pot Preparation of Cyclic Amines from Amino Alcohols. Available at: [Link]

• Indian Academy of Sciences. (2014). Preparation of different amides via Ritter reaction from alcohols and nitriles in the presence of silica-bonded N-propyl sulphamic acid (SBNPSA) under solvent-free conditions. Available at: [Link]

• International Journal of ChemTech Research. (2011). Biocatalytic Reduction of Selected Cyclohexanones.
• Google Patents. US5866719A - Process for the purification of an aminoalcohol.

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Available at: [Link]

• Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4.

• Chemistry LibreTexts. (2024). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Available at: [Link]

• Wikipedia. Reduction of nitro compounds. Available at: [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Available at: [Link]

• Organic Chemistry Portal. Synthesis of Nitro compounds. Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction. Available at: [Link]

• Beilstein Journals. (2019). Synthesis of non-racemic 4-nitro-2-sulfonylbutan-1-ones via Ni(II)-catalyzed asymmetric Michael reaction of β-ketosulfones. Available at: [Link]

• ResearchGate. (2020). How do I separate cyclohexanol impurity?. Available at: [Link]

Sources

• 1. Ritter reaction - Wikipedia [en.wikipedia.org]
• 2. Ritter Reaction [organic-chemistry.org]
• 3. Nitro compound synthesis by C-C coupling [organic-chemistry.org]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. Ritter Reaction | OpenOChem Learn [learn.openochem.org]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. ias.ac.in [ias.ac.in]
• 8. BJOC - Synthesis of non-racemic 4-nitro-2-sulfonylbutan-1-ones via Ni(II)-catalyzed asymmetric Michael reaction of β-ketosulfones [beilstein-journals.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 11. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Resolving Cis-Trans Isomers of Substituted Aminocyclohexanols

Welcome to the technical support center dedicated to the resolution of cis and trans isomers of substituted aminocyclohexanols. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with separating these closely related stereoisomers. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower you to overcome these hurdles in your experimental work.

Understanding the Challenge: Cis-Trans Isomerism in Aminocyclohexanols

Substituted cyclohexanes, including aminocyclohexanols, exist as stereoisomers known as cis and trans isomers, which are a type of diastereomer. In the cis isomer, the amino and hydroxyl groups are on the same side of the cyclohexane ring, while in the trans isomer, they are on opposite sides.[1][2] This seemingly subtle difference in spatial arrangement leads to distinct three-dimensional shapes and, consequently, different physical, chemical, and biological properties.

The cyclohexane ring predominantly adopts a chair conformation to minimize steric strain.[3] In this conformation, substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions. For trans-1,4-aminocyclohexanol, the most stable conformation is the diequatorial form, which minimizes steric hindrance.[3] Conversely, the cis isomer will have one axial and one equatorial substituent. These conformational differences are the basis for their separation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the separation of substituted aminocyclohexanol isomers.

Issue 1: Poor or No Separation of Cis and Trans Isomers by HPLC

Question: I'm running a reversed-phase HPLC analysis of my substituted aminocyclohexanol mixture, but the cis and trans isomers are co-eluting or showing very poor resolution. What can I do?

Answer: This is a frequent challenge due to the similar polarity of the isomers. Here’s a systematic approach to troubleshoot this issue:

• Mobile Phase Optimization:

  • pH Adjustment: The ionization state of the amino group is critical. Operating at a pH that ensures the amine is protonated can enhance interaction with the stationary phase and improve separation. Try adjusting the mobile phase pH with buffers like ammonium formate or phosphate.[4]

  • Solvent Composition: Systematically vary the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous phase. Sometimes, subtle changes in solvent strength can significantly impact selectivity.[5]

• Stationary Phase Selection:

  • Shape Selectivity: Standard C18 columns may not provide sufficient selectivity. Consider columns designed for shape-selective separations, such as those with phenyl or embedded amide groups.[6][7] These phases can offer different interaction mechanisms, like π-π interactions, that can better differentiate between the spatial arrangements of the isomers.[7]

  • Mixed-Mode Chromatography: A mixed-mode column that combines reversed-phase and ion-exchange characteristics can be highly effective. The ion-exchange functionality will interact strongly with the protonated amine, providing an additional separation mechanism.[4]

• Temperature Control: Adjusting the column temperature can alter the viscosity of the mobile phase and the kinetics of interaction with the stationary phase, sometimes leading to improved resolution.

Issue 2: Difficulty in Obtaining Preparative-Scale Separation

Question: My analytical HPLC method shows baseline separation, but I'm struggling to scale it up for preparative purification. What are the key considerations?

Answer: Scaling up from analytical to preparative chromatography requires careful optimization to maintain resolution while increasing throughput.

• Column Overloading: This is the most common issue. Overloading the column leads to peak broadening and loss of resolution.[5] To address this, you may need to:

  • Increase the column diameter.

  • Optimize the sample loading concentration and injection volume.

  • Consider using a column with a higher loading capacity.

• Gradient Re-optimization: Isocratic methods are often easier to scale up. If you are using a gradient, it will likely need to be re-optimized for the larger column dimensions and higher flow rates.

• Alternative Techniques: For larger quantities, consider crystallization-based methods, which can be more economical and scalable.

Issue 3: Inconsistent Results with Crystallization-Based Resolution

Question: I am attempting to separate the isomers by fractional crystallization, but the yields and purity are inconsistent. What factors should I investigate?

Answer: Fractional crystallization relies on the different solubilities of the cis and trans isomers in a particular solvent system.

• Solvent Screening: The choice of solvent is paramount. A systematic screening of different solvents and solvent mixtures is necessary to find a system where one isomer is significantly less soluble than the other.

• Cooling Rate and Temperature: The rate of cooling can affect crystal growth and purity. A slower cooling rate generally leads to larger, purer crystals. The final temperature will also determine the yield.

• pH Adjustment: For aminocyclohexanols, adjusting the pH of an aqueous solution can dramatically alter the solubility of the isomers. For instance, making the solution alkaline can cause the preferential precipitation of the trans isomer.[8]

• Seeding: Introducing a small crystal of the desired pure isomer (seeding) can promote its crystallization and improve the efficiency of the separation.

Issue 4: Ambiguous Stereochemical Assignment by NMR

Question: I have separated two isomers, but I am unsure which is cis and which is trans based on the ¹H NMR spectra. How can I definitively assign the stereochemistry?

Answer: ¹H NMR spectroscopy is a powerful tool for this, but requires careful analysis of coupling constants and Nuclear Overhauser Effect (NOE) data.[9][10]

• Coupling Constants (J-values): The coupling constant between vicinal protons (on adjacent carbons) is dependent on the dihedral angle between them.

  • In a chair conformation, axial-axial couplings are typically large (8-13 Hz), while axial-equatorial and equatorial-equatorial couplings are smaller (2-5 Hz).[11]

  • By analyzing the multiplicity and coupling constants of the protons attached to the carbons bearing the amino and hydroxyl groups, you can deduce their relative orientations.[9]

• Nuclear Overhauser Effect (NOE): NOESY or ROESY experiments can show through-space correlations between protons that are close to each other.

  • For example, in a cis isomer, you might observe an NOE between the axial proton on C1 and the axial proton on C3 and C5 on the same face of the ring.

Experimental Protocols

Protocol 1: Analytical HPLC Method for Isomer Separation

This protocol provides a starting point for developing an HPLC method to separate cis and trans isomers of a substituted aminocyclohexanol.

System Preparation:

• HPLC System: A standard HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

• Column: A mixed-mode cation-exchange/reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Acetonitrile (HPLC grade).

• Mobile Phase B: Deionized water with 100 mM Ammonium Formate, pH adjusted to 3.5 with formic acid.

Chromatographic Conditions:

• Mobile Phase Composition: 30% A, 70% B (Isocratic). This should be optimized for your specific compound.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at a suitable wavelength (e.g., 210 nm if no strong chromophore is present) or ELSD.

• Injection Volume: 5 µL.

Sample Preparation:

• Dissolve the isomer mixture in the mobile phase to a final concentration of approximately 0.2 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Analysis:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the sample and record the chromatogram.

Protocol 2: Derivatization for GC Analysis

For volatile aminocyclohexanols, GC can be a powerful separation technique, especially when coupled with derivatization to improve volatility and chromatographic behavior.[12] This can also be used to separate enantiomers by using a chiral derivatizing agent to form diastereomers.[13]

Reagents:

• Anhydrous Pyridine

• Acetic Anhydride or a chiral acylating agent (e.g., (S)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride)

• Dichloromethane (anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve approximately 5 mg of the aminocyclohexanol isomer mixture in 1 mL of anhydrous dichloromethane in a clean, dry vial.

• Add 100 µL of anhydrous pyridine.

• Add 1.2 equivalents of the acylating agent dropwise while stirring.

• Seal the vial and allow the reaction to proceed at room temperature for 2 hours, or until TLC/GC-MS analysis shows complete consumption of the starting material.

• Quench the reaction by adding 2 mL of saturated sodium bicarbonate solution.

• Extract the aqueous layer twice with 2 mL of dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and carefully concentrate under a gentle stream of nitrogen.

• Reconstitute the derivatized sample in a suitable solvent (e.g., hexane or ethyl acetate) for GC analysis.

GC Conditions:

• Column: A chiral stationary phase column (e.g., a cyclodextrin-based column) is recommended for separating the resulting diastereomers.[14]

• Injector Temperature: 250 °C.

• Oven Program: Start at a low temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 250 °C) at a rate of 5-10 °C/min.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Data Presentation

Table 1: Influence of Mobile Phase pH on Isomer Resolution (HPLC)

pH of Mobile Phase B	Retention Time (cis) (min)	Retention Time (trans) (min)	Resolution (Rs)
2.5	8.2	8.9	1.8
3.5	9.5	10.5	2.1
4.5	10.1	10.8	1.6
7.0	5.4	5.4	0.0

Data is hypothetical and for illustrative purposes.

Table 2: Comparison of HPLC Columns for Isomer Separation

Column Type	Stationary Phase	Resolution (Rs)	Peak Tailing (trans)
Standard	C18	0.8	1.5
Phenyl	Phenyl-Hexyl	1.6	1.2
Embedded Amide	Polar-RP	1.9	1.1
Mixed-Mode	Cation-Exchange/C18	2.1	1.0

Data is hypothetical and for illustrative purposes.

Visualizations

Caption: Troubleshooting workflow for poor HPLC isomer resolution.

Caption: Chair conformations of cis and trans aminocyclohexanols. (Note: The images in the DOT script above are placeholders and would need to be replaced with actual chemical structure images for rendering.)

References

• Cis-Trans Isomerism in Disubstituted Cyclohexanes. (n.d.). Scribd. Retrieved from [Link]

• Cis-trans Relationship in Cyclohexane. (n.d.). Unacademy. Retrieved from [Link]

• Disubstituted Cyclohexanes: cis-trans Isomerism. (2023, April 30). JoVE. Retrieved from [Link]

• Schiffers, I., Rantanen, T., Schmidt, F., Bergmans, W., Zani, L., & Bolm, C. (2006). Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis. The Journal of Organic Chemistry, 71(6), 2320–2331. [Link]

• Li, H., Wang, Y., Li, D., Liu, C., Zhu, D., & Zhang, H. (2012). Ultra-performance liquid chromatographic separation of geometric isomers of carotenoids and antioxidant activities of 20 tomato cultivars and breeding lines. Food Chemistry, 132(1), 508–515. [Link]

• Cis-Trans Isomerism in Chair Form of Cyclohexane. (n.d.). DoorstepTutor. Retrieved from [Link]

• Ando, T., Kishi, H., & Ishii, K. (2002). Chromatographic Separation of Geometric Isomers of 7,9-Decadienyl Compounds. Journal of Chemical Ecology, 28(7), 1431–1439. [Link]

• Sander, L. C., & Wise, S. A. (2011). Shape Selectivity in Reversed-Phase Liquid Chromatography. LCGC North America, 29(6), 494-510. [Link]

• Brocklehurst, C. E., Laumen, K., La Vecchia, L., Shaw, D., & Vögtle, M. (2011). Diastereoisomeric Salt Formation and Enzyme-Catalyzed Kinetic Resolution as Complementary Methods for the Chiral Separation of cis-/trans-Enantiomers of 3-Aminocyclohexanol. Organic Process Research & Development, 15(1), 294–300. [Link]

• Shah, R. D., & Vaidya, S. V. (2021). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. The Journal of Organic Chemistry, 86(22), 15993–16001. [Link]

• Douglas, J. J., & Reisman, S. E. (2021). Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes. Journal of the American Chemical Society, 143(41), 17094–17100. [Link]

• How to identify cis and trans forms of cyclohexane. (2020, September 1). Chemistry Stack Exchange. Retrieved from [Link]

• Chiral resolution through crystallization in mixed crystal systems based on heterogeneous equilibria. (n.d.). IUCr Journals. Retrieved from [Link]

• Anderson, N. G. (2005). Developing Processes for Crystallization-Induced Asymmetric Transformation. Organic Process Research & Development, 9(6), 800–813. [Link]

• Camacho-Guzmán, A., et al. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 147-157. [Link]

• State of the Art in Crystallization‐Induced Diastereomer Transformations. (n.d.). ResearchGate. Retrieved from [Link]

• Quality by Design–Steered Chromatographic Separation and Identification of the Geometric Isomers of Capsiate by Reversed-Phase. (2021). Journal of AOAC INTERNATIONAL, 104(5), 1339–1349. [Link]

• New pH-triggered conformational switches based on trans-2-aminocyclohexanol moiety. (n.d.). Semantic Scholar. Retrieved from [Link]

• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. (2025, June 19). MicroSolv Technology Corporation. Retrieved from [Link]

• Synthesis and Stereochemistry of Some Diastereoisomeric 2-Amino-4-t-butylcyclohexanols and Related Compounds. (n.d.). Canadian Journal of Chemistry. [Link]

• Mendoza, O. J., et al. (2022). EXPLORATION OF NEW trans-2-AMINOCYCLOHEXANOL DERIVATIVES AS POTENTIAL pH-TRIGGERED CONFORMATIONAL SWITCHES. Pacific Journal of Science and Technology, 23(2), 11-20. [Link]

• Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. (2020, December 21). Publication Server of the University of Greifswald. Retrieved from [Link]

• PROCEDURE FOR THE PRODUCTION OF TRANS-4-AMINOCICLOHEXANOL. (n.d.). Google Patents.

• Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Lifands in Asymmetric Catalysis. (n.d.). Request PDF. Retrieved from [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. (2012, January 4). ResearchGate. Retrieved from [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). PharmaCores. Retrieved from [Link]

• One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. (n.d.). ChemCatChem. Retrieved from [Link]

• A Guide to Selective Columns for Isomer Separation. (2024, November 18). Welch Materials. Retrieved from [Link]

• How does NMR differentiate between cis and trans isomers? (n.d.). TutorChase. Retrieved from [Link]

• UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE. (2024, March 3). IJNRD. Retrieved from [Link]

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. Retrieved from [Link]

• The State of the Art in Chiral Capillary Gas Chromatography. (2011, September 1). LCGC International. Retrieved from [Link]

• Separation and purification of cis and trans isomers. (n.d.). Google Patents.

• How NMR Helps Identify Isomers in Organic Chemistry? (n.d.). Creative Biostructure. Retrieved from [Link]

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• 14. gcms.cz [gcms.cz]

Technical Support Center: Stability of 4-(2-Amino-2-propyl)cyclohexanol HCl in Solution

Welcome to the technical support center for 4-(2-Amino-2-propyl)cyclohexanol HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth answers and troubleshooting for stability-related questions encountered during experimental work. The information herein is structured to explain the fundamental chemistry behind the stability profile of this compound and to offer robust protocols for its handling and analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4-(2-Amino-2-propyl)cyclohexanol HCl, and why is its stability in solution a critical parameter?

4-(2-Amino-2-propyl)cyclohexanol HCl is a chemical compound featuring a cyclohexanol ring substituted with an aminopropyl group. As a hydrochloride salt, the primary amine is protonated, which generally enhances its solubility in aqueous media and improves its stability in the solid state.

The stability of this compound in solution is paramount for ensuring the accuracy, reproducibility, and validity of experimental results.[1] Degradation can lead to a decrease in the concentration of the active compound, loss of potency, and the formation of unknown impurities.[1][2] These impurities could potentially interfere with assays, exhibit their own biological activity, or introduce toxicity, thereby compromising the integrity of research and development activities.[1] Regulatory bodies worldwide, guided by organizations like the International Council for Harmonisation (ICH), mandate rigorous stability testing to establish a product's shelf life and appropriate storage conditions.[3][4]

Q2: What are the primary factors that influence the stability of 4-(2-Amino-2-propyl)cyclohexanol HCl in solution?

The stability of this molecule is influenced by several environmental factors typical in a laboratory setting:[5]

• pH: The pH of the solution is a critical factor. The protonated primary amine in the HCl salt is relatively stable. However, at higher pH values (alkaline conditions), the deprotonated free amine is more susceptible to oxidative degradation.[6] Conversely, strongly acidic conditions, especially when combined with heat, could promote dehydration of the secondary alcohol group.

• Temperature: Elevated temperatures accelerate the rate of chemical degradation reactions.[5][7] It is a key parameter used in accelerated stability and forced degradation studies to predict long-term stability.[3][4]

• Light (Photostability): Exposure to light, particularly UV radiation, can provide the energy needed to initiate photochemical degradation reactions.[8][9] Compounds with amine and alcohol functional groups can be susceptible to photolytic degradation.

• Oxidation: The primary amine group is susceptible to oxidation, which can be catalyzed by dissolved oxygen, metal ions, or residual peroxides in solvents.[6][9] This can lead to the formation of N-oxides or other related impurities.[6]

• Presence of Excipients or Other Reagents: In formulated solutions, interactions between 4-(2-Amino-2-propyl)cyclohexanol HCl and other components (e.g., buffers, preservatives, or even impurities like aldehydes in excipients) can lead to the formation of adducts or other degradation products.[10]

Q3: What are the likely degradation pathways and resulting products for this molecule?

Based on its chemical structure, several degradation pathways can be anticipated under stress conditions:[6][9]

• Oxidation of the Amino Group: This is a common pathway for primary amines, potentially forming hydroxylamines or N-oxide derivatives.[6]

• Dehydration of the Cyclohexanol Ring: Under harsh acidic conditions and heat, the secondary alcohol could be eliminated to form a cyclohexene derivative.

• Interaction Products: If other reactive species are present in the solution, such as aldehydes from excipient degradation, an imine could be formed through reaction with the primary amine.[10]

Identifying these pathways is a primary goal of forced degradation studies, which are essential for developing stability-indicating analytical methods.[6][11]

Troubleshooting Guide

Issue 1: My solution of 4-(2-Amino-2-propyl)cyclohexanol HCl has developed a yellow or brown color over time. What does this indicate?

Cause: Discoloration, particularly turning yellow or brown, is often a visual indicator of chemical degradation, commonly due to oxidation.[5] Amine-containing compounds are known to form colored degradation products upon oxidation.[5] The process can be accelerated by exposure to light, elevated temperatures, or the presence of trace metal impurities.

Solution:

• Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to prevent photolytic degradation.

• Control Temperature: Store stock solutions at recommended low temperatures (e.g., 2-8°C), and only allow working solutions to sit at room temperature for the duration of the experiment.

• Use High-Purity Solvents: Ensure solvents are free from peroxides and metal contaminants. Using freshly opened HPLC-grade solvents is recommended.

• Consider Inert Atmosphere: For long-term storage of sensitive solutions, sparging the solvent with an inert gas like nitrogen or argon before dissolution can help to remove dissolved oxygen and minimize oxidation.

Issue 2: I am observing new, unidentified peaks in my HPLC chromatogram during analysis. Could these be degradation products?

Cause: The appearance of new peaks, especially those that grow over time or appear after exposing the sample to stress conditions (like heat or light), strongly suggests the formation of degradation products.[12] A robust stability-indicating method should be able to separate these new peaks from the main compound peak.[3]

Solution & Workflow:

• Peak Purity Analysis: If you have a photodiode array (PDA) detector, perform a peak purity analysis on the main analyte peak to see if it is co-eluting with any impurities.

• Forced Degradation Study: To confirm if the new peaks are related to your compound, perform a forced degradation study (see Protocol 2 below). Subjecting the compound to acid, base, peroxide, heat, and light will intentionally generate degradation products.[9][11] If the new peaks in your sample match the retention times of peaks generated during the stress study, it confirms they are degradants.

• Method Optimization: If the new peaks are not well-resolved from the main peak, the HPLC method needs to be optimized to become "stability-indicating." This may involve changing the mobile phase composition, gradient, column type, or pH.[3]

Experimental Protocols & Methodologies

Protocol 1: Preparation and Handling of a Stock Solution

This protocol ensures the preparation of a stable stock solution for use in various experiments.

Materials:

• 4-(2-Amino-2-propyl)cyclohexanol HCl

• High-purity (e.g., HPLC-grade) solvent (e.g., water, methanol, or a relevant buffer)

• Class A volumetric flasks

• Calibrated analytical balance

• Amber glass storage vials with PTFE-lined caps

Procedure:

• Weighing: Accurately weigh the required amount of 4-(2-Amino-2-propyl)cyclohexanol HCl powder in a clean, dry weighing boat.

• Dissolution: Transfer the powder to a volumetric flask. Add approximately 50-70% of the final volume of the desired solvent. Sonicate or vortex gently until the solid is completely dissolved.

• Final Volume: Allow the solution to return to room temperature. Add the solvent to the calibration mark on the volumetric flask. Cap and invert the flask 15-20 times to ensure homogeneity.

• Storage: Immediately transfer aliquots of the stock solution into amber glass vials.

• Conditioning: Store the vials at the recommended temperature (typically 2-8°C) and protected from light.

Causality (The "Why"):

• High-Purity Solvent: Minimizes the presence of contaminants like metals or peroxides that can catalyze degradation.

• Volumetric Glassware: Ensures accurate and reproducible concentrations, which is critical for quantitative studies.

• Amber Vials: Protects the solution from light, preventing photochemical reactions.[8]

• Low Temperature Storage: Reduces the rate of all potential degradation reactions, maximizing the solution's shelf-life.[5]

Protocol 2: General Forced Degradation Study Workflow

Forced degradation (or stress testing) is performed to identify potential degradation products and establish the stability-indicating nature of an analytical method.[6][9] The goal is typically to achieve 5-20% degradation of the active ingredient.

Workflow Diagram:

A typical workflow for conducting a forced degradation study.

Summary of Stress Conditions:

Stress Condition	Typical Reagent/Condition	Purpose
Acid Hydrolysis	0.1 M HCl at 60-80°C	To investigate susceptibility to degradation in acidic environments.[11]
Base Hydrolysis	0.1 M NaOH at 60-80°C	To investigate susceptibility to degradation in alkaline environments.[11]
Oxidation	3-30% H₂O₂ at room temp.	To assess sensitivity to oxidative stress.[9]
Thermal Degradation	Solution heated to 80°C	To evaluate the effect of high temperature on stability.[11]
Photostability	Exposure to light source per ICH Q1B guidelines	To determine if the compound is light-sensitive.[8]

Self-Validation: The protocol is self-validating by including a control sample. The control undergoes the same handling (dilution, etc.) but without the stressor. No significant degradation should be observed in the control, confirming that the degradation seen in the other samples is due to the applied stress.

Protocol 3: Stability-Indicating HPLC-UV Method

This protocol outlines a general starting point for an HPLC method to monitor the stability of 4-(2-Amino-2-propyl)cyclohexanol HCl. Note: This method may require optimization for specific sample matrices.

Instrumentation & Columns:

• HPLC system with a UV or PDA detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents & Mobile Phase:

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Diluent: 50:50 Water:Acetonitrile

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 210 nm (or lambda max if determined)

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	5
  20.0	95
  25.0	95
  25.1	5

  | 30.0 | 5 |

Causality (The "Why"):

• Reversed-Phase C18: A versatile column suitable for moderately polar compounds like this one.

• Acidified Mobile Phase (TFA): The acidic pH ensures the primary amine is protonated, leading to better peak shape and retention consistency.

• Gradient Elution: The gradient from low to high organic content is crucial for a stability-indicating method. It ensures that the main, more polar compound elutes early, while any less polar degradation products are eluted later in the run, preventing carryover and ensuring good separation.[9]

• PDA Detector: A PDA detector is highly recommended as it allows for peak purity analysis and helps in the initial characterization of unknown degradation peaks by providing their UV spectra.[7]

References

• Stability Testing of Pharmaceutical Products. (2012). PharmaTutor. Available at: [Link]

• Key pharmaceutical stability testing guidelines. (2025). Omori UK. Available at: [Link]

• Stability Indicating Forced Degradation Studies to Assess Degradation behaviour of Chlordiazepoxide and Amitriptyline Hydrochloride in Pharmaceutical Dosage Form by RP-HPLC. (n.d.). Research Journal of Pharmacy and Technology. Available at: [Link]

• Stability testing of existing active substances and related finished products. (2023). European Medicines Agency. Available at: [Link]

• Impurity and Stability Studies. (n.d.). SlideShare. Available at: [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). International Journal of Advances in Pharmacy, Biology and Chemistry. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs – A review. (2025). Journal of Pharmaceutical Analysis. Available at: [Link]

• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2014). Journal of Pharmaceutical Analysis. Available at: [Link]

• Determination of higher aliphatic amines and cyclohexylamine by TLC after derivatization with 1-fluoro-2,4-dinitrobenzene. (2025). ResearchGate. Available at: [Link]

• One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. (n.d.). Chemistry – A European Journal. Available at: [Link]

• Major Degradation Product Identified in Several Pharmaceutical Formulations against the Common Cold. (n.d.). Analytical Chemistry. Available at: [Link]

• Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. (2020). University of Greifswald Publication Server. Available at: [Link]

• Resolution of racemic 2-aminocyclohexanol derivatives and their application as ligands in asymmetric catalysis. (2006). PubMed. Available at: [Link]

• Factors That Affect the Stability of Compounded Medications. (2022). The PCCA Blog. Available at: [Link]

• Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. (2015). Semantic Scholar. Available at: [Link]

• Understanding unconventional routes to impurities from drugs in hydrolytic conditions. (n.d.). Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

• A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. (2024). MDPI. Available at: [Link]

• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. (n.d.). PMC. Available at: [Link]

• Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. (2021). GSC Biological and Pharmaceutical Sciences. Available at: [Link]

• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. (2016). Journal of Pharmaceutical Sciences. Available at: [Link]

• Cyclohexanol, 4-(2-(N-methyl)aminopropyl)-, sulfate. (n.d.). PubChem. Available at: [Link]

• Efficient Synthesis of cis-4-Propylcyclohexanol Using a Mutant Alcohol Dehydrogenase Coupled with Glucose Dehydrogenase. (2022). MDPI. Available at: [Link]

• ε-AMINOCAPROIC ACID. (n.d.). Organic Syntheses. Available at: [Link]

• trans-2-Amino-cyclohexanol. (2025). Chemsrc. Available at: [Link]

Sources

• 1. gprcp.ac.in [gprcp.ac.in]
• 2. japsonline.com [japsonline.com]
• 3. omoriuk.co.uk [omoriuk.co.uk]
• 4. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 5. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gsconlinepress.com [gsconlinepress.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. rjptonline.org [rjptonline.org]

Technical Support Center: Overcoming Steric Hindrance in 2-Amino-2-Propyl Group Reactions

Welcome to the technical support center for navigating the challenges of steric hindrance in reactions involving the 2-amino-2-propyl group. This guide is designed for researchers, scientists, and professionals in drug development who encounter synthetic roadblocks due to the bulky nature of this functional group. Here, we provide in-depth troubleshooting advice, frequently asked questions, and proven protocols to enhance your reaction success.

Introduction to Steric Hindrance with the 2-Amino-2-Propyl Group

The 2-amino-2-propyl group, with a tertiary carbon atom directly attached to the nitrogen, presents a significant steric challenge in chemical synthesis. This bulkiness can impede the approach of reagents to the nitrogen's lone pair of electrons, drastically slowing down or even preventing reactions.[1][2][3] Understanding and overcoming this hindrance is crucial for the successful incorporation of this motif into complex molecules.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with 2-amino-2-propyl groups so slow or low-yielding?

A1: The primary reason is steric hindrance. The tertiary carbon adjacent to the amino group, along with its associated methyl groups, creates a congested environment around the nitrogen atom. This physical barrier obstructs the pathway for incoming electrophiles or other reactants to interact with the nitrogen's lone pair, which is essential for many reactions like N-alkylation and acylation.[1][2]

Q2: What are the most common problematic reactions with this group?

A2: You will most likely face challenges in standard N-alkylation, acylation, and some transition metal-catalyzed cross-coupling reactions. The steric bulk significantly reduces the nucleophilicity of the amine, making these transformations difficult under standard conditions.[1]

Q3: Can I predict when steric hindrance will be a major issue?

A3: Generally, the more sterically demanding your electrophile or coupling partner is, the more pronounced the issue will be. Reactions that require a specific approach trajectory, like SN2 reactions, are particularly sensitive to steric bulk around the nucleophile.[3][4][5]

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during reactions with the 2-amino-2-propyl group.

Issue 1: Low or No Yield in N-Alkylation Reactions

Potential Cause: The steric hindrance of the 2-amino-2-propyl group is preventing the nucleophilic attack on the alkyl halide. In SN2 reactions, the nucleophile needs to approach the electrophilic carbon from the backside, a path that is blocked by the bulky substituent.[3][4][5]

Troubleshooting Suggestions:

Suggestion	Rationale
Switch to a more reactive electrophile.	Use a less sterically hindered and more reactive alkylating agent, such as a primary alkyl iodide or triflate. Iodides are better leaving groups than bromides or chlorides, and triflates are exceptionally good leaving groups, which can accelerate the reaction.
Increase the reaction temperature.	Providing more thermal energy can help overcome the activation energy barrier imposed by steric hindrance. However, be cautious as this may also promote side reactions like elimination.
Use a stronger, non-nucleophilic base.	In cases where deprotonation of the amine is required, a bulky, non-nucleophilic base like Hünig's base (N,N-diisopropylethylamine) can be effective. Its steric bulk prevents it from competing in the alkylation reaction.[6]
Consider alternative synthetic routes.	If direct alkylation fails, it may be more effective to construct the desired molecule in a way that the sterically hindered amine is formed in a later step, for example, through reductive amination.[1][7]

Experimental Protocol: Reductive Amination for Sterically Hindered Amines

This protocol is adapted from methodologies developed for the synthesis of sterically hindered amines.[7]

Step 1: Imine Formation

• In a round-bottom flask, dissolve the corresponding ketone (e.g., acetone for the 2-propyl moiety) and the primary amine in a suitable solvent like methanol.

• If necessary, add a catalytic amount of a weak acid (e.g., acetic acid) to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours.

Step 2: Reduction

• Cool the reaction mixture in an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH4).

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

Step 3: Work-up and Purification

• Quench the reaction by slowly adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Issue 2: Inefficient N-Acylation

Potential Cause: The nucleophilicity of the sterically hindered amine is insufficient to attack the acylating agent (e.g., acid chloride or anhydride) effectively.

Troubleshooting Suggestions:

Suggestion	Rationale
Use a more reactive acylating agent.	Acyl fluorides or mixed anhydrides are generally more reactive than their chloride or anhydride counterparts.
Employ a coupling agent.	Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can activate the carboxylic acid, making it more susceptible to nucleophilic attack by the hindered amine.
Increase the reaction temperature.	As with alkylation, higher temperatures can help overcome the energy barrier. Microwave-assisted synthesis can sometimes be beneficial for driving these difficult reactions to completion.
Use a catalyst.	A catalytic amount of 4-dimethylaminopyridine (DMAP) can be used to accelerate the acylation. DMAP acts as a nucleophilic catalyst, forming a highly reactive intermediate with the acylating agent.

Issue 3: Failure in Transition Metal-Catalyzed Cross-Coupling Reactions (e.g., Buchwald-Hartwig Amination)

Potential Cause: The bulky amine may not coordinate effectively with the metal center of the catalyst, or the reductive elimination step to form the C-N bond may be sterically hindered.

Troubleshooting Suggestions:

Suggestion	Rationale
Select an appropriate ligand.	The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., Josiphos, XPhos) can promote the desired catalytic cycle by stabilizing the metal center and facilitating the reductive elimination step.
Use a specialized catalyst system.	Some palladium catalysts are specifically designed for coupling with sterically hindered amines. For example, catalysts based on palladacycle pre-catalysts have shown success in these challenging reactions.[7]
Optimize reaction conditions.	Carefully screen the base, solvent, and temperature. The choice of base is particularly important; sterically hindered bases like lithium bis(trimethylsilyl)amide (LiHMDS) or sodium tert-butoxide are often required.
Consider alternative coupling strategies.	If C-N bond formation is the goal, explore other methods like the Ullmann condensation, which can sometimes be more effective for hindered substrates, although it often requires harsher conditions.

Strategic Use of Protecting Groups

When direct reactions on the 2-amino-2-propyl group are unsuccessful, a common strategy is to use a protecting group.[8][9][10][11][12] This allows for other transformations on the molecule, with the deprotection step revealing the hindered amine at a later stage.

Common Protecting Groups for Amines:

Protecting Group	Abbreviation	Introduction Reagent	Deprotection Conditions	Key Features
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)2O	Strong acid (e.g., TFA)[9][12]	Stable to a wide range of conditions, but acid-labile.[9][12]
Benzyloxycarbonyl	Cbz or Z	Benzyl chloroformate	Catalytic hydrogenation (e.g., H2, Pd/C)[12]	Stable to acidic and basic conditions.[12]
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., piperidine)[9]	Base-labile, often used in solid-phase peptide synthesis.[9][10]

Diagram: Decision-Making Workflow for Amine Protection

Caption: A workflow for selecting an appropriate amine protecting group.

Advanced Strategies and Future Outlook

Recent research has focused on developing novel catalytic systems to address the challenges of sterically hindered amines. Photoredox catalysis, for instance, has emerged as a powerful tool for the synthesis of highly substituted primary amines by enabling radical-based coupling reactions under mild conditions.[13][14] Additionally, lanthanide-based catalysts have shown promise in hydroamination reactions involving sterically encumbered substrates.[15] As the field of catalysis continues to evolve, we can expect even more efficient and selective methods for overcoming steric hindrance to become available.

References

• Protecting Groups in Organic Synthesis. ChemTalk. [Link]

• Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. [Link]

• Hydroamination. Chemistry LibreTexts. [Link]

• Amino Acid-Protecting Groups. SciSpace. [Link]

• Protecting groups in organic synthesis + H2O. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

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Technical Support Center: Navigating the Solubility Challenges of Amino Alcohol Salts in Organic Solvents

Welcome to the technical support center dedicated to addressing the solubility issues of amino alcohol salts in organic solvents. This guide is designed for researchers, scientists, and drug development professionals who encounter these challenges during their experimental work. Here, we move beyond simple protocols to provide in-depth explanations of the underlying scientific principles, offering a robust framework for troubleshooting and rational solvent and salt selection.

Understanding the Fundamentals: Why Do Amino Alcohol Salts Present Solubility Challenges?

Amino alcohol salts are ionic compounds, characterized by a positively charged ammonium ion and a negatively charged counter-ion. Their solubility in organic solvents is governed by a delicate balance of intermolecular forces. The core principle of "like dissolves like" is a useful starting point: polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.[1][2] However, the reality of amino alcohol salt solubility is more nuanced.

The dissolution process involves overcoming the lattice energy of the salt (the energy holding the ions together in the crystal) and the intermolecular forces within the solvent.[1] This energy input is compensated by the formation of new, favorable interactions between the ions and the solvent molecules (solvation). Organic solvents, with their generally lower dielectric constants compared to water, are less effective at shielding the electrostatic interactions between the cation and anion of the salt, often leading to poor solubility.[3]

Here is a diagram illustrating the key interactions at play:

Caption: Key factors influencing the solubility of amino alcohol salts.

Troubleshooting Guide & FAQs

This section is designed to address common issues encountered in the lab.

FAQ 1: My amino alcohol salt is insoluble in common non-polar and slightly polar organic solvents. What is the first step I should take?

Answer: The initial insolubility in non-polar solvents like hexanes or toluene is expected due to the ionic nature of the salt.[1][2] The first logical step is to systematically increase the polarity of the solvent system.

Troubleshooting Steps:

• Solvent Screening: Begin by testing solubility in a range of more polar organic solvents. A suggested screening panel is provided in the table below.

• Co-solvents: If single solvents are ineffective, employing a co-solvent system can be highly effective. Start by dissolving the salt in a small amount of a highly polar solvent in which it is soluble (e.g., methanol, DMSO), and then gradually add the less polar co-solvent. This can sometimes keep the salt in solution.[4]

• Temperature Variation: For many salts, solubility increases with temperature.[2][5][6] Carefully heating the mixture can facilitate dissolution. However, be mindful of potential degradation of your compound at elevated temperatures.

Solvent	Polarity Index	Dielectric Constant (approx.)	Key Characteristics
Dichloromethane (DCM)	3.1	9.1	Good for moderately polar compounds.
Acetone	5.1	21	Aprotic, polar, good for a wide range of compounds.
Isopropanol (IPA)	3.9	18	Protic, can engage in hydrogen bonding.
Ethanol	4.3	24.5	Protic, strong hydrogen bonding capability.
Methanol	5.1	32.7	Highly polar, protic, excellent for many salts.[7]
Dimethylformamide (DMF)	6.4	37	Aprotic, highly polar, strong solubilizing power.
Dimethyl Sulfoxide (DMSO)	7.2	47	Aprotic, highly polar, one of the strongest organic solvents.[8]

FAQ 2: I have tried a range of solvents with no success. Could the counter-ion be the problem?

Answer: Absolutely. The nature of the counter-ion plays a critical role in the solubility of the salt.[9][10][11][12] A small, highly charged, or highly crystalline counter-ion can lead to a high lattice energy that is difficult for organic solvents to overcome.

Troubleshooting Workflow: Counter-ion Exchange

If you suspect the counter-ion is hindering solubility, a counter-ion exchange is a powerful strategy. The goal is to replace the existing counter-ion with one that is larger, more lipophilic, or less prone to forming a stable crystal lattice.

Caption: A simplified workflow for counter-ion exchange.

Common Counter-ion Modifications to Enhance Solubility in Organic Solvents:

• Increase Lipophilicity: Exchanging a chloride or bromide ion for a larger, more organic-soluble anion like tosylate, besylate, or mesylate can significantly improve solubility.[13]

• Disrupt Crystal Packing: Counter-ions with bulky or asymmetric shapes can disrupt the crystal lattice, leading to a lower melting point and often, higher solubility.[14]

FAQ 3: My salt initially dissolves but then crashes out of solution. What is happening?

Answer: This phenomenon is often indicative of salt disproportionation, particularly in the presence of basic excipients or impurities.[13] Disproportionation is the conversion of the salt back to its neutral, often less soluble, free base form. This can also occur if a less polar anti-solvent is added too quickly.

Mitigation Strategies for Disproportionation:

• pH Control: For amino alcohol salts, maintaining a slightly acidic environment can suppress the equilibrium shift back to the free base.

• Solvent Choice: Using solvents that can effectively solvate both the cation and the anion can help to stabilize the salt form.

• Excipient Compatibility: If working with formulations, ensure that any excipients are not basic enough to cause disproportionation.[13]

Experimental Protocols

Protocol 1: Systematic Solvent Solubility Screening

This protocol outlines a systematic approach to determining the solubility of an amino alcohol salt in a range of organic solvents.

Methodology:

• Preparation: Weigh approximately 1-2 mg of your amino alcohol salt into separate small, clear vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a single organic solvent from the screening panel (see table above).

• Observation & Agitation: Vigorously vortex or shake the vials for 1-2 minutes. Visually inspect for dissolution.

• Incremental Addition: If the salt has not dissolved, add another measured volume of the solvent and repeat the agitation and observation.

• Heating: If the salt remains insoluble at room temperature, gently warm the vial (e.g., to 40-50 °C) and observe any changes in solubility.

• Quantification (Optional): For a more quantitative measure, a gravimetric method can be employed where a saturated solution is prepared, filtered, and the solvent evaporated to determine the mass of the dissolved solute.[15] Alternatively, analytical techniques like HPLC can be used to determine the concentration of the saturated solution.[8][16]

Protocol 2: Small-Scale Counter-ion Exchange

This protocol provides a general procedure for a proof-of-concept counter-ion exchange to improve solubility.

Methodology:

• Dissolution: Dissolve a known amount of your amino alcohol salt (e.g., the hydrochloride salt) in a minimal amount of a polar solvent like methanol or water.

• Counter-ion Addition: In a separate vial, dissolve a slight molar excess (e.g., 1.1 equivalents) of the sodium or potassium salt of your desired new counter-ion (e.g., sodium tosylate) in the same solvent.

• Mixing: Slowly add the solution of the new counter-ion to the solution of your amino alcohol salt while stirring.

• Observation: Observe for the formation of a precipitate. If the new salt is less soluble in the chosen solvent, it may precipitate out. If the byproduct (e.g., NaCl) is less soluble, it will precipitate.

• Isolation:

  • If the new salt precipitates: Isolate by filtration, wash with a small amount of cold solvent, and dry.

  • If the byproduct precipitates: Filter off the solid byproduct. The desired salt is in the filtrate, which can be concentrated.

  • If no precipitate forms: The new salt may be soluble in the reaction solvent. The solvent can be removed under reduced pressure, and the resulting solid can be recrystallized from a different solvent system to purify it from the byproduct.

• Solubility Testing: Test the solubility of the newly formed salt in your target organic solvents using Protocol 1.

References

• Quora. (2017, August 23). What affects the solubility of salt? Why are there soluble and insoluble salts?[Link]

• Technobis. (2023, April 5). The importance of solubility and how to collect it using dynamic methods. [Link]

• National Center for Biotechnology Information. (2012, January 15). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. PubMed. [Link]

• National Center for Biotechnology Information. (2017, February 7). Effects of salt or cosolvent addition on solubility of a hydrophobic solute in water: Relevance to those on thermal stability of a protein. PubMed. [Link]

• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?[Link]

• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery. [Link]

• National Center for Biotechnology Information. (2008, November 15). An investigation into the influence of counterion on the properties of some amorphous organic salts. PubMed. [Link]

• ACS Publications. (2015, December 31). Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera. Journal of Chemical & Engineering Data. [Link]

• IU Pressbooks. Effect of Temperature and Solvent on Solubility. [Link]

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• ACS Publications. (2022, June 15). Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. Journal of Chemical & Engineering Data. [Link]

• J-STAGE. Solubilities Studies of Basic Amino Acids. [Link]

• Blog. (2025, December 10). What are the factors influencing the solubility of lead salts in organic solvents?[Link]

• BYJU'S. Factors Affecting Solubility. [Link]

• ResearchGate. (2025, August 7). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs | Request PDF. [Link]

• ResearchGate. (2025, August 6). An Investigation into the Influence of Counterion on the Properties of Some Amorphous Organic Salts | Request PDF. [Link]

• DigitalCommons@URI. The Solubility of Amino Acids in Various Solvent Systems. [Link]

• National Center for Biotechnology Information. (2022, September 12). Biochemistry, Dissolution and Solubility. StatPearls. [https://www.ncbi.nlm.nih.gov/books/NBK54 dissolution-and-solubility/]([Link] dissolution-and-solubility/)

• Wiley Online Library. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. [Link]

• Royal Society of Chemistry. (2021, August 27). CHAPTER 2: Tactics to Improve Solubility. [Link]

• Chemistry Stack Exchange. (2016, December 22). Why amine salts are soluble in water?[Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Aston Research Explorer. Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. [Link]

• ResearchGate. (2025, October 30). Synthesis, Solubilities, and Cyclic Capacities of Amino Alcohols for CO(2) Capture from Flue Gas Streams. [Link]

• DigitalCommons@URI. The Solubility of Amino Acids in Various Solvent Systems. [Link]

• ACS Publications. (2022, July 14). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation. [Link]

• Google Patents.

• ResearchGate. Role of Salt and Excipient Properties on Disproportionation in the Solid-State. [Link]

• Organic Syntheses. One-Pot Preparation of Cyclic Amines from Amino Alcohols. [Link]

• Open Oregon Educational Resources. 3.2 Solubility – Introductory Organic Chemistry. [Link]

• ThinkIR: The University of Louisville's Institutional Repository. The oxidation of amino alcohols. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the ¹³C NMR Chemical Shifts of 4-(2-Amino-2-propyl)cyclohexanol Diastereomers

For researchers and professionals in drug development and chemical synthesis, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, provides a powerful, non-destructive method for mapping the carbon framework of a molecule. This guide offers an in-depth analysis and comparison of the predicted ¹³C NMR chemical shifts for the cis and trans diastereomers of 4-(2-Amino-2-propyl)cyclohexanol. In the absence of direct experimental spectra in publicly available databases, this guide leverages established principles of NMR spectroscopy and comparative data from structurally analogous compounds to provide a robust predictive analysis. Understanding the subtle yet significant differences in the ¹³C NMR spectra of these stereoisomers is crucial for their unambiguous identification, which in turn is critical for stereoselective synthesis and structure-activity relationship (SAR) studies.

The Importance of Stereochemistry: Cis vs. Trans Isomers

The relative orientation of the hydroxyl (-OH) and the 2-amino-2-propyl substituents on the cyclohexanol ring defines the cis and trans diastereomers of 4-(2-Amino-2-propyl)cyclohexanol. This stereochemical difference, seemingly minor, can profoundly impact the molecule's three-dimensional shape, and consequently its biological activity and physical properties. In ¹³C NMR, this difference in stereochemistry manifests as distinct chemical shifts for the carbon atoms, particularly those within the cyclohexyl ring, due to varying steric interactions.

The chair conformation is the most stable arrangement for a cyclohexane ring. In the trans isomer, both the hydroxyl and the 2-amino-2-propyl groups can occupy equatorial positions, minimizing steric strain. Conversely, in the cis isomer, one substituent must adopt a less favorable axial position, leading to significant steric interactions that are observable in the ¹³C NMR spectrum.

Predicting ¹³C NMR Chemical Shifts: A Data-Driven Approach

To predict the ¹³C NMR chemical shifts for the cis and trans isomers of 4-(2-Amino-2-propyl)cyclohexanol, we will utilize reference data from cyclohexanol, trans-4-aminocyclohexanol, and the cis and trans isomers of 4-tert-butylcyclohexanol. The tert-butyl group serves as an excellent proxy for the 2-amino-2-propyl group in terms of its steric bulk and its influence on the cyclohexane ring conformation.

Reference Chemical Shift Data

Compound	C1 (ppm)	C2, C6 (ppm)	C3, C5 (ppm)	C4 (ppm)	Other Carbons (ppm)
Cyclohexanol[1][2][3]	70.3	35.6	24.5	25.9	-
trans-4-Aminocyclohexanol[4]	69.8	35.4	31.3	49.8	-
cis-4-tert-Butylcyclohexanol[5]	65.5	32.8	25.1	47.9	C(CH₃)₃: 32.3, C(CH₃)₃: 27.6
trans-4-tert-Butylcyclohexanol[6][7][8]	70.9	35.9	25.9	47.9	C(CH₃)₃: 32.3, C(CH₃)₃: 27.6

Comparative Analysis of Predicted ¹³C NMR Spectra

Based on the reference data and established substituent effects, we can predict the chemical shifts for the diastereomers of 4-(2-Amino-2-propyl)cyclohexanol. The key distinguishing features will arise from the stereochemical relationship between the substituents.

Predicted ¹³C NMR Chemical Shifts for 4-(2-Amino-2-propyl)cyclohexanol Diastereomers

Carbon	trans Isomer (Predicted, ppm)	cis Isomer (Predicted, ppm)	Rationale for Prediction
C1	~70-71	~65-66	In the cis isomer, the axial hydroxyl group experiences a significant upfield shift (shielding) due to the γ-gauche effect with the axial protons on C3 and C5.
C2, C6	~35-36	~32-33	Similar to C1, these carbons in the cis isomer are shielded due to the axial hydroxyl group.
C3, C5	~30-32	~25-26	These carbons are influenced by both the hydroxyl and the substituted propyl group. The axial hydroxyl in the cis isomer causes a notable upfield shift.
C4	~49-51	~47-49	The chemical shift of this carbon is primarily influenced by the attached 2-amino-2-propyl group. A slight upfield shift is expected in the cis isomer due to steric compression.
C7	~50-52	~50-52	The quaternary carbon bearing the amino group is expected to have a similar chemical shift in both isomers, as it is further from the stereocenter of the ring.
C8, C9	~28-30	~28-30	The methyl groups are also relatively distant from the cyclohexyl ring's stereocenters and are predicted to have similar chemical shifts in both isomers.

Key Differentiating Features and Spectroscopic Principles

The most significant and reliable distinction between the cis and trans isomers in their ¹³C NMR spectra is the chemical shift of the carbon bearing the hydroxyl group (C1) and the adjacent carbons (C2, C6).

• The γ-Gauche Effect: This is a crucial principle for interpreting the spectra of cyclic compounds. When a substituent is in an axial position, it is gauche to the γ-carbons (C3 and C5 in this case). This steric interaction causes a shielding effect, shifting the signals of the axial substituent and the γ-carbons upfield (to a lower ppm value). In our cis-isomer, with an axial hydroxyl group, C1, C3, and C5 are expected to be significantly shielded compared to the trans-isomer where the hydroxyl group is equatorial.

• Substituent Electronegativity: The electronegative oxygen and nitrogen atoms cause a deshielding effect on the carbons to which they are attached (C1 and C7, respectively), shifting their signals downfield. This is a general effect observed in both isomers.

Experimental Protocol for ¹³C NMR Acquisition

For researchers aiming to acquire experimental data for these compounds, the following protocol is recommended:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆). The choice of solvent can slightly influence chemical shifts.

• NMR Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹³C NMR Experiment: A standard proton-decoupled ¹³C NMR experiment should be performed. Key parameters to consider are:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30).

  • Spectral Width: A spectral width of approximately 200-220 ppm is sufficient for most organic molecules.

  • Acquisition Time: An acquisition time of 1-2 seconds.

  • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of quaternary carbons.

  • Number of Scans: Depending on the sample concentration, 256 to 1024 scans should provide a good signal-to-noise ratio.

• Data Processing: Process the acquired Free Induction Decay (FID) with an exponential multiplication (line broadening of 1-2 Hz) to improve the signal-to-noise ratio, followed by Fourier transformation, phasing, and baseline correction.

Visualizing the Molecular Structures and NMR Effects

To better illustrate the stereochemical differences and the resulting NMR effects, the following diagrams are provided.

Caption: trans-4-(2-Amino-2-propyl)cyclohexanol with equatorial substituents.

Caption: cis-4-(2-Amino-2-propyl)cyclohexanol with an axial hydroxyl group.

Conclusion

The differentiation of the cis and trans diastereomers of 4-(2-Amino-2-propyl)cyclohexanol via ¹³C NMR spectroscopy is a clear and achievable analytical goal. The primary distinguishing feature is the significant upfield shift of the C1, C2, C6, C3, and C5 signals in the cis isomer due to the γ-gauche effect of the axial hydroxyl group. By understanding these fundamental principles and utilizing comparative data from analogous structures, researchers can confidently assign the stereochemistry of their synthesized compounds. This guide provides a robust framework for the prediction and interpretation of these spectra, underscoring the power of ¹³C NMR in modern chemical research.

References

• SpectraBase. 4-Tert-butylcyclohexanol (cis/trans) - 13C NMR Spectrum. Available from: [Link]

• SpectraBase. 4-Tert-butylcyclohexanol (cis/trans) - Chemical Shifts. Available from: [Link]

• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Available from: [Link]

• PubChem. 4-tert-Butylcyclohexanol. Available from: [Link]

• University of Wisconsin-Madison. Chem 332 Homework #1. Available from: [Link]

• Biological Magnetic Resonance Bank. Cyclohexanol at BMRB. Available from: [Link]

• Auremn. Principal Component Analysis (PCA) of a-Substituent Effects on 13C NMR Chemical Shifts of Aliphatic Compounds. Available from: [Link]

• NMRDB.org. Predict 13C carbon NMR spectra. Available from: [Link]

• UCLA Chemistry. Tables For Organic Structure Analysis. Available from: [Link]

• Compound Interest. A guide to 13c nmr chemical shift values. Available from: [Link]

• SpectraBase. Cyclohexanol - 13C NMR Chemical Shifts. Available from: [Link]

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A Comparative Guide to HPLC Method Development for the Analysis of 4-(2-Amino-2-propyl)cyclohexanol

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) method development strategies for the quantitative analysis of 4-(2-Amino-2-propyl)cyclohexanol. As a saturated aminocyclohexanol, this compound presents a significant analytical challenge due to its lack of a UV-absorbing chromophore, rendering detection by standard UV-Vis spectrophotometry difficult and insensitive.

For researchers, scientists, and drug development professionals, accurate quantification of such molecules—whether as pharmaceutical intermediates, impurities, or degradation products—is critical for process control and regulatory compliance. This document moves beyond a simple recitation of steps to explain the fundamental rationale behind methodological choices. We will develop and objectively compare two robust, orthogonal approaches: a direct analysis method using Hydrophilic Interaction Liquid Chromatography (HILIC) with a universal detector, and a classic derivatization method using Reversed-Phase (RP) HPLC with UV detection.

The Core Analytical Challenge: No Chromophore, High Polarity

The structure of 4-(2-Amino-2-propyl)cyclohexanol is characterized by two key features that dictate our analytical strategy:

• Lack of a Chromophore: The molecule is fully saturated and devoid of conjugated pi systems, meaning it does not absorb light in the typical UV-Vis range (220-400 nm) used in HPLC.

• High Polarity: The presence of both an amine and a hydroxyl group makes the molecule highly polar and water-soluble. This property often leads to poor retention on traditional reversed-phase (C18) columns, which separate compounds based on hydrophobicity.

Addressing these challenges requires moving beyond standard HPLC-UV protocols. We will explore two divergent, yet powerful, solutions.

Strategy 1: Direct Analysis via HILIC with Charged Aerosol Detection (CAD)

This "detect-it-as-it-is" approach avoids chemical modification of the analyte, preserving its original form. The key is to pair a chromatographic mode suited for polar compounds with a detector that does not rely on optical properties.

Expertise & Rationale: Why HILIC and CAD?

Hydrophilic Interaction Liquid Chromatography (HILIC) is the ideal choice for retaining highly polar analytes that elute in or near the void volume in reversed-phase chromatography.[1][2][3] HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of a non-polar organic solvent, typically acetonitrile, with a smaller amount of an aqueous buffer.[4][5] In this environment, a water-rich layer is adsorbed onto the stationary phase. Polar analytes partition into this layer, leading to retention. The elution strength is increased by increasing the aqueous component of the mobile phase.[3] This provides the robust retention needed for 4-(2-Amino-2-propyl)cyclohexanol.

Charged Aerosol Detection (CAD) is a universal detection technique that measures analyte mass, independent of its spectral properties.[6][7] The HPLC eluent is first nebulized into an aerosol, and the mobile phase is evaporated, leaving behind dried analyte particles.[8] These particles are then charged and detected by an electrometer. The resulting signal is proportional to the mass of the non-volatile analyte.[7][9] This makes CAD an excellent choice for non-chromophoric compounds and a powerful tool in pharmaceutical analysis for quantifying substances that are invisible to UV detectors.[8][10]

Experimental Workflow: HILIC-CAD Method Development

The following diagram outlines the logical workflow for developing the HILIC-CAD method.

Caption: Workflow for HILIC-CAD method development.

Detailed Protocol: HILIC-CAD Analysis

1. Instrumentation and Columns:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: Thermo Scientific Vanquish Charged Aerosol Detector or equivalent.

• Column: Waters ACQUITY UPLC BEH Amide Column (2.1 x 100 mm, 1.7 µm) or similar HILIC phase.

2. Reagents and Sample Preparation:

• Acetonitrile (ACN): HPLC grade.

• Water: Deionized, 18 MΩ·cm.

• Ammonium Formate: LC-MS grade.

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile.

• Sample Diluent: 90:10 (v/v) Acetonitrile:Water.

• Standard Preparation: Prepare a stock solution of 4-(2-Amino-2-propyl)cyclohexanol at 1 mg/mL in the sample diluent. Create a series of working standards by serial dilution.

• Sample Preparation: Dissolve the sample in the diluent to achieve a concentration within the calibration range. Filter through a 0.22 µm PTFE syringe filter if necessary.

3. Chromatographic and Detector Conditions:

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0.0 min: 95% B

  • 5.0 min: 70% B

  • 5.1 min: 95% B

  • 8.0 min: 95% B (Re-equilibration)

• CAD Settings:

  • Evaporation Temperature: 40 °C.

  • Nebulizer Gas (Nitrogen): 35 psi.

  • Data Collection Rate: 5 Hz.

Strategy 2: Pre-Column Derivatization with RP-HPLC-UV

This strategy chemically modifies the analyte to attach a chromophore, making it detectable by a standard UV-Vis detector. This is a time-tested approach for analyzing compounds like amino acids and aliphatic amines.[11][12]

Expertise & Rationale: Why Derivatization and RP-HPLC?

Pre-column Derivatization: The primary amine on 4-(2-Amino-2-propyl)cyclohexanol is a reactive handle for chemical tagging. Numerous reagents are available for this purpose, including o-phthalaldehyde (OPA), 9-fluorenylmethyl chloroformate (FMOC-Cl), and dansyl chloride.[11][13][14] We select FMOC-Cl for this guide due to its ability to react with primary amines to form a stable derivative with a strong UV absorbance around 266 nm.[15][16] The derivatization reaction is typically rapid and occurs under mild conditions.[13]

Reversed-Phase (RP) HPLC: The addition of the large, non-polar fluorenylmethoxycarbonyl group to the analyte drastically increases its hydrophobicity. The resulting derivative is now ideally suited for retention and separation on a standard C18 reversed-phase column.[11] RP-HPLC is the most common, robust, and well-understood mode of liquid chromatography, and the availability of UV detectors is nearly universal in analytical labs.

Detailed Protocol: FMOC Derivatization and RP-HPLC-UV Analysis

1. Instrumentation and Columns:

• HPLC System: Standard binary or quaternary system with a UV-Vis detector.

• Column: Phenomenex Luna C18(2) Column (4.6 x 150 mm, 5 µm) or equivalent.

2. Reagents and Sample Preparation:

• Acetonitrile (ACN) and Methanol (MeOH): HPLC grade.

• Borate Buffer: 0.1 M, pH 9.0.

• FMOC-Cl Reagent: 15 mM in Acetone.

• Quenching Reagent: 1 M Glycine or Adamantylamine solution.

• Mobile Phase A: 20 mM Phosphate Buffer, pH 3.0.

• Mobile Phase B: Acetonitrile.

• Standard/Sample Preparation:

  • To 100 µL of the standard or sample solution in a vial, add 100 µL of Borate Buffer (pH 9.0).

  • Add 200 µL of the FMOC-Cl reagent. Vortex immediately for 30 seconds.

  • Let the reaction proceed for 2 minutes at room temperature.

  • Add 100 µL of quenching reagent to react with excess FMOC-Cl. Vortex for 30 seconds.

  • Filter through a 0.45 µm PTFE syringe filter prior to injection.

3. Chromatographic and Detector Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: 266 nm.

• Gradient Program:

  • 0.0 min: 50% B

  • 15.0 min: 90% B

  • 15.1 min: 50% B

  • 20.0 min: 50% B (Re-equilibration)

Comparative Analysis: HILIC-CAD vs. RP-HPLC-UV (Derivatization)

The choice between these two powerful methods depends on the specific analytical goals, available instrumentation, and sample matrix. The following diagram illustrates the decision-making logic.

Caption: Logical comparison of detection strategies.

Performance Data Summary

The following table presents a summary of expected performance data for the two developed methods. These values are representative and serve as a basis for objective comparison.

Parameter	HILIC-CAD Method	RP-HPLC-UV (FMOC Deriv.) Method	Causality and Expert Insights
Limit of Quantification (LOQ)	~5-10 ng on-column	~1-5 ng on-column	Derivatization often yields higher sensitivity, as the attached tag can have a very high molar absorptivity or fluorescence quantum yield.
Linearity (R²)	>0.99 (with power fit)	>0.999 (linear fit)	CAD response is often non-linear over wide concentration ranges, requiring a quadratic or power function fit.[9] Derivatization followed by UV detection typically yields excellent linearity.
Precision (%RSD)	< 5%	< 2%	The additional derivatization step can introduce variability, but modern autosamplers can perform this step with high precision.[17] The direct HILIC-CAD method's precision is mainly dependent on the HPLC and detector stability.
Sample Prep Complexity	Low (dissolve and inject)	High (timed chemical reaction)	The derivatization protocol involves multiple steps, including reagent addition, reaction time, and quenching, which increases labor and potential for error.
Analysis Time	~8 minutes	~20 minutes	The HILIC method is faster due to the shorter column and faster re-equilibration. The RP method for the bulky derivative requires a longer gradient to achieve separation from reagent byproducts.
Method Robustness	Moderate	High	HILIC methods can sometimes be less robust than RP methods regarding mobile phase composition and equilibration. RP-HPLC is famously rugged. The derivatization reaction itself, however, can be a point of fragility.
Universality	High (detects any non-volatile)	Low (detects only derivatized amines)	The HILIC-CAD method has the significant advantage of simultaneously detecting other non-chromophoric impurities or excipients in the sample.[6][10]

Discussion and Recommendations

The HILIC-CAD method is the superior choice for research and development settings. Its primary advantage is universality. When profiling a sample for the main component, impurities, and degradation products, the ability to detect any non-volatile compound without a chromophore is invaluable. It provides a more complete picture of the sample composition. The sample preparation is significantly simpler and faster, increasing throughput. While it requires a specialized detector, the investment is justified by the breadth of information it provides for challenging analytes.

The RP-HPLC-UV with derivatization method is the pragmatic choice for quality control (QC) environments or labs without access to universal detectors. This method leverages the most common and robust instrumentation available (RP columns and UV detectors). Once validated, the protocol is highly reliable and provides excellent sensitivity and precision for the target analyte. While the sample preparation is more complex, it can be automated. This method is ideal when the primary goal is to quantify a known analyte with high accuracy and precision in a routine setting.

Conclusion

The analysis of 4-(2-Amino-2-propyl)cyclohexanol by HPLC is a classic problem that highlights the need to look beyond standard methodologies. By understanding the physicochemical properties of the analyte, we can devise logical and robust analytical strategies.

• Direct analysis using HILIC-CAD offers speed, simplicity in sample preparation, and the powerful advantage of universal detection, making it ideal for comprehensive sample characterization.

• Indirect analysis via pre-column derivatization with RP-HPLC-UV provides a highly sensitive and precise method that is accessible to any lab with standard HPLC equipment, making it a workhorse for routine quality control.

The optimal method is ultimately dictated by the analytical objective, available resources, and the desired scope of the investigation. Both approaches, when properly developed and validated, provide an effective solution for the quantification of this challenging non-chromophoric compound.

References

• Wikipedia. (n.d.). Charged aerosol detector. Retrieved February 15, 2026, from [Link]

• HWI group. (2025, October 1). Blog: Charged Aerosol Detection in Pharmaceutical Analysis. Retrieved February 15, 2026, from [Link]

• LCGC International. (2026, February 15). Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. Retrieved February 15, 2026, from [Link]

• Waters Corporation. (2004, October 1). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity. Retrieved February 15, 2026, from [Link]

• IntechOpen. (2019, November 12). Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. Retrieved February 15, 2026, from [Link]

• Dr. Maisch GmbH. (n.d.). HILIC. Retrieved February 15, 2026, from [Link]

• Chromatography Forum. (2006, March 18). Detecting Primary Amines. Retrieved February 15, 2026, from [Link]

• University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved February 15, 2026, from [Link]

• Olsen, B. A. (2001, April 13). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A. Retrieved February 15, 2026, from [Link]

• Wikipedia. (n.d.). Evaporative light scattering detector. Retrieved February 15, 2026, from [Link]

• Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. Retrieved February 15, 2026, from [Link]

• KNAUER. (n.d.). Evaporative Light-Scattering Detectors (ELSD). Retrieved February 15, 2026, from [Link]

• Agilent Technologies. (n.d.). 1260 Infinity III Evaporative Light Scattering Detector | ELSD. Retrieved February 15, 2026, from [Link]

• Advion Interchim Scientific. (n.d.). Evaporative light scattering detector ELSD. Retrieved February 15, 2026, from [Link]

• Agilent Technologies. (n.d.). Analysis of foods using HPLC with evaporative light scattering detection. Retrieved February 15, 2026, from [Link]

• SIELC Technologies. (n.d.). Separation of 4-((2-Aminobenzyl)amino)cyclohexan-1-ol on Newcrom R1 HPLC column. Retrieved February 15, 2026, from [Link]

• SIELC Technologies. (n.d.). Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. Retrieved February 15, 2026, from [Link]

• University of Greifswald Publication Server. (2020, December 21). Combining ketoreductase and amine transaminase for 4- aminocyclohexanol synthesis. Retrieved February 15, 2026, from [Link]

• Giorgetti, J., et al. (n.d.). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. PMC. Retrieved February 15, 2026, from [Link]

• Journal of Pharmaceutical and Scientific Innovation. (n.d.). analysis of amino acids by high performance liquid chromatography. Retrieved February 15, 2026, from [Link]

• Newcrom. (2026, January 7). HPLC Method for Analysis of 4-Amino-2-nitrophenol on Alltesta™ Gradient. Retrieved February 15, 2026, from [Link]

• Phenomenex. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Retrieved February 15, 2026, from [Link]

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Comparative Analysis: Structural Elucidation of Substituted Cyclohexanol Salts via SC-XRD vs. Spectroscopic Alternatives

Executive Summary & The Structural Challenge

Substituted cyclohexanols serve as the pharmacophore backbone for numerous analgesics and antidepressants (e.g., Tramadol, Venlafaxine analogs). The efficacy of these compounds is strictly governed by their stereochemistry—specifically, the absolute configuration (

) at chiral centers and the relative conformation (axial vs. equatorial) of substituents.

The Challenge: Cyclohexane rings are conformationally mobile. In solution, they undergo rapid chair-chair interconversion, often resulting in averaged NMR signals that obscure specific stereochemical relationships. Furthermore, many substituted cyclohexanols are oils or low-melting waxy solids in their neutral form, making them unsuitable for diffraction studies.

The Solution: Converting these bases into crystalline salts (e.g., hydrochlorides, tartrates) "freezes" the molecule into a low-energy conformation within a rigid lattice. This guide compares Single Crystal X-Ray Diffraction (SC-XRD) against NMR alternatives, demonstrating why SC-XRD is the definitive method for resolving the absolute configuration of these salts.

Comparative Methodology: SC-XRD vs. NMR vs. PXRD

While NMR is indispensable for high-throughput screening, it lacks the ab initio absolute structural certainty provided by SC-XRD, particularly when heavy atoms are present.

Table 1: Technical Comparison of Structural Elucidation Methods

Feature	SC-XRD (Gold Standard)	Solution NMR (1D/2D)	Powder XRD (PXRD)
Primary Output	3D Atomic Coordinates ( ), Absolute Config ( )	Connectivity, Relative Config (cis/trans), Dynamics	Phase Identification, Polymorph Check
Sample State	Single Crystal ( mm)	Solution (CDCl , DMSO- )	Polycrystalline Powder
Stereochemistry	Absolute (via Anomalous Dispersion)	Relative (NOE/ROE); Absolute requires derivatization	None (Fingerprint only)
Conformation	Static (Frozen low-energy state)	Dynamic (Time-averaged)	Bulk lattice parameters
Limitations	Requires high-quality crystal; Time-intensive	Signal overlap in complex rings; Ambiguous NOEs	Cannot solve de novo structure easily

Experimental Protocol: Crystallization of Cyclohexanol Salts

The most critical bottleneck in SC-XRD is obtaining a diffraction-quality crystal. Substituted cyclohexanol salts are prone to forming microcrystalline powders rather than single prisms. The following protocol utilizes Vapor Diffusion , a self-validating method superior to simple evaporation for these salts.

Phase A: Salt Formation

Rationale:[1] We introduce a heavy counter-ion (Cl⁻ or Br⁻) to facilitate "Anomalous Dispersion" (essential for determining absolute configuration) and to increase lattice energy.

• Dissolve 50 mg of the cyclohexanol base in minimal dry diethyl ether.

• Add 1.1 equivalents of HCl (2M in diethyl ether) dropwise at 0°C.

• Precipitate forms immediately. Centrifuge and wash 3x with cold ether to remove excess acid.

• Dry under vacuum. Result: Amorphous or microcrystalline white powder.

Phase B: Vapor Diffusion Crystallization (The "Tube-in-Tube" Method)

Rationale: This method allows for extremely slow saturation, minimizing nucleation sites and promoting large crystal growth.

• Inner Vessel: Dissolve 10-15 mg of the salt in a "Good Solvent" (e.g., Methanol or Ethanol). Use the minimum amount required for solvation. Place this in a small HPLC vial or NMR tube.

• Outer Vessel: Place the inner vial inside a larger jar containing a "Bad Solvent" (e.g., Diethyl Ether or Hexane). The salt must be insoluble in this solvent.

• Equilibration: Cap the outer jar tightly. The volatile "Bad Solvent" will diffuse into the "Good Solvent," slowly lowering solubility.

• Timeline: Leave undisturbed for 3-7 days at 4°C.

Phase C: Self-Validation (Birefringence Check)

Before mounting, validate crystal quality:

• Place the crystal under a polarized light microscope.

• Rotate the stage 360°.

• Pass Criteria: The crystal extinguishes (goes dark) and brightens 4 times sharply. This indicates a single lattice domain.

• Fail Criteria: The crystal remains uniformly bright or shows "mosaic" patterns (indicates twinning or polycrystallinity).

Data Analysis & Workflow Visualization

Workflow: From Synthesis to Structure

The following diagram illustrates the critical decision points in the structural elucidation pipeline.

Figure 1: Operational workflow for converting amorphous cyclohexanol bases into diffraction-quality salt crystals.

Decision Tree: Determining Stereochemistry

How to determine if your salt is the correct enantiomer (

vs ).

Figure 2: Logic flow for assigning Absolute Configuration using the Flack Parameter in crystallography.

Critical Parameters & Data Interpretation

When analyzing the output of a cyclohexanol salt structure, focus on these three specific metrics.

The Flack Parameter (Absolute Configuration)

For chiral salts (e.g., Tramadol HCl), the Flack parameter (

) is the definitive metric.

• (with ): The model represents the correct enantiomer.
• : The model is the inverted enantiomer (you have the mirror image).
• : The crystal is a racemic twin (contains both enantiomers).

• Note: This requires a "heavy" atom. Chloride (

  ) is sufficient if using Cu-K radiation; Bromide ( ) is better for Mo-K .

Ring Puckering Parameters (Cremer-Pople)

To objectively compare the "chair" shape against literature standards, calculate the Cremer-Pople parameters (

).

• Ideal Chair:

  or .

• Twist Boat:

  .

• Relevance: Salts often show slight distortions from the ideal chair due to crystal packing forces (1,3-diaxial interactions).

Hydrogen Bonding Geometry

In amine salts, the protonated nitrogen (

) acts as a donor to the chloride anion ( ).

• Typical Distance:

  distance should be Å.

• Validation: If the distance is

  Å, the salt may not have formed correctly, or the model is incorrect (e.g., assigning a water molecule as a chloride ion).

Table 2: Hypothetical Data Comparison (4-substituted Cyclohexanol Salt)

Parameter	SC-XRD (Solid State)	DFT Calculation (Gas Phase)	Interpretation
Substituent Position	Equatorial	Equatorial	Confirms thermodynamic stability.
C1-C2-C3-C4 Torsion			Crystal packing compresses the ring slightly.
N...Cl Bond Length	Å	N/A	Strong charge-assisted H-bond stabilizes the lattice.
Flack Parameter		N/A	Unambiguous assignment of ( ) configuration.

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-Core: The world’s repository for small-molecule organic and metal-organic crystal structures. [Link]

• International Union of Crystallography (IUCr). Online Dictionary of Crystallography: Flack Parameter. [Link]

• Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. [Link]

• News-Medical. X-Ray Crystallography vs. NMR Spectroscopy. [Link][2]

Sources

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]

A Comprehensive Guide to the Orthogonal Validation of Amino-cyclohexanol Purity for Pharmaceutical Applications

Amino-cyclohexanol derivatives are foundational chiral building blocks in modern pharmaceuticals. Their rigid cyclic structure and defined stereochemistry are critical for ensuring the precise three-dimensional fit required for potent and selective drug action. However, their synthetic complexity introduces a significant analytical challenge: ensuring not only high chemical purity but, more critically, exacting stereochemical fidelity.

This guide provides a comprehensive framework for the validation of amino-cyclohexanol building blocks, moving beyond simple purity checks to an orthogonal approach. Orthogonal validation employs multiple, independent analytical techniques to build a cohesive and trustworthy purity profile. This ensures that the material is not only free from process-related impurities but also possesses the correct relative (diastereomeric) and absolute (enantiomeric) stereochemistry, a non-negotiable requirement for drug development.

Chapter 1: The Impurity Landscape of Amino-cyclohexanols

Effective validation begins with understanding the potential impurities that can arise during synthesis, purification, and storage.[1][2] These are broadly classified into organic impurities, inorganic impurities, and residual solvents.[1][2][3] For amino-cyclohexanols, the organic impurities are of primary concern and can be further categorized.

• Process-Related Impurities: These include unreacted starting materials, residual reagents and catalysts, and synthetic by-products.[1]

• Stereoisomeric Impurities: This is the most critical category for chiral building blocks.

  • Diastereomers: Isomers with different relative configurations of the amino and hydroxyl groups (e.g., cis vs. trans).

  • Enantiomers: The non-superimposable mirror image of the desired stereoisomer.

• Degradation Products: Impurities that form over time due to factors like temperature, light, or interaction with container surfaces.[1]

The International Council for Harmonisation (ICH) guideline Q3A(R2) provides a framework for reporting, identifying, and qualifying these impurities based on the maximum daily dose of the final drug product.[1][4][5] Generally, any impurity found at a level greater than 0.05% must be reported.[1][6]

Chapter 2: Core Techniques for Structural and Purity Assessment

This section details the foundational analytical methods that form the backbone of any purity validation workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei (typically ¹H and ¹³C) to provide detailed information about the molecular structure and connectivity of a compound. It is the undisputed gold standard for structural elucidation.

Primary Utility:

• Unambiguous Identity Confirmation: Provides a unique fingerprint of the molecule.

• Diastereomeric Ratio Determination: Diastereomers have distinct chemical environments, leading to separate, quantifiable signals in the NMR spectrum.[7][8] The relative integration of these signals provides a precise measurement of diastereomeric purity.

Experimental Protocol: ¹H NMR for Diastereomeric Ratio

• Sample Preparation: Accurately weigh approximately 5-10 mg of the amino-cyclohexanol sample and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a clean NMR tube.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Employ a relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to ensure accurate integration. A D1 of 10 seconds is often a safe starting point.

• Data Processing:

  • Apply a Fourier transform and phase correct the spectrum.

  • Carefully integrate the well-resolved signals corresponding to each diastereomer. For amino-cyclohexanols, the protons attached to the carbons bearing the -OH and -NH₂ groups are often the most diagnostic.

  • Calculate the diastereomeric ratio from the integral values.

Limitations: NMR is generally not suitable for distinguishing between enantiomers, as they are spectroscopically identical in a non-chiral environment.[9] It also has a relatively high limit of detection for impurities (typically >0.1%) compared to chromatographic methods.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column. A UV detector is commonly used for quantification.

Primary Utility:

• High-Sensitivity Quantification: HPLC is the workhorse for accurately quantifying the main component and detecting process-related chemical impurities, often with detection limits well below 0.05%.[6]

• Stability Indicating: Can be used to monitor for the formation of degradation products over time.

Experimental Protocol: General Purity by Reverse-Phase HPLC

• Sample Preparation: Prepare a stock solution of the amino-cyclohexanol in a suitable diluent (e.g., a mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL. Prepare further dilutions as needed.

• Chromatographic Conditions:

  • Column: A C18 stationary phase is a common starting point (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature, e.g., 30 °C.

  • Detection: UV detection at a suitable wavelength (e.g., 210 nm for compounds without a strong chromophore).

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak using the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100%.

Limitations: Standard HPLC methods using achiral stationary phases cannot separate enantiomers. While they can sometimes separate diastereomers, this is not always guaranteed and often requires specific method development.[10]

Chapter 3: Orthogonal Techniques for Complete Validation

To address the limitations of the core techniques, a suite of orthogonal methods must be employed to build a complete and trustworthy purity profile.

Chiral Chromatography (HPLC and SFC)

Principle: Chiral chromatography uses a stationary phase that is itself chiral. This creates a transient diastereomeric interaction with the enantiomers of the analyte, leading to different retention times and enabling their separation.[11]

Primary Utility:

• Enantiomeric Purity (e.e.) Determination: This is the definitive method for quantifying the enantiomeric excess of the building block.

Comparison: Chiral HPLC vs. Supercritical Fluid Chromatography (SFC)

Feature	Chiral HPLC	Chiral SFC
Mobile Phase	Organic solvents (Hexane/Alcohol) or aqueous buffers.	Supercritical CO₂ with an organic co-solvent (e.g., Methanol).
Speed	Generally slower due to higher viscosity of mobile phases.	Significantly faster due to low viscosity and high diffusivity of CO₂.[12][13]
Resolution	High resolution is achievable.	Often provides superior resolution and peak shapes.
Solvent Usage	High consumption of organic solvents.	"Greener" technology with significantly less organic solvent waste.[13]
Application	Well-established and widely used.	Gaining popularity, especially for high-throughput screening and preparative separations.[14]

Experimental Protocol: Enantiomeric Purity by Chiral SFC

• Column Screening: Screen a variety of chiral stationary phases (CSPs), often based on derivatized cellulose or amylose, to find a column that provides baseline separation.

• Sample Preparation: Dissolve the sample in a suitable alcohol (e.g., methanol or ethanol) at a concentration of ~1 mg/mL.

• SFC Conditions:

  • Column: A selected chiral column (e.g., Daicel Chiralcel OD-H).

  • Mobile Phase: Isocratic elution with a mixture of supercritical CO₂ and a modifier (e.g., 20% Methanol with 0.1% diethylamine).

  • Flow Rate: Typically 2-4 mL/min.

  • Back Pressure: Maintained at ~150 bar.

  • Temperature: 40 °C.

• Data Analysis: Calculate the enantiomeric excess (% e.e.) from the peak areas of the two enantiomers.

Mass Spectrometry (MS)

Principle: MS measures the mass-to-charge ratio (m/z) of ionized molecules. When coupled with a separation technique like HPLC (LC-MS), it provides powerful confirmation of identity for both the main peak and any impurities.[15][16]

Primary Utility:

• Identity Confirmation: Provides the molecular weight of the analyte, confirming its identity.

• Impurity Identification: High-resolution mass spectrometry (HRMS) can provide the elemental composition of unknown impurities, aiding in their structural elucidation.[17] This is crucial for meeting regulatory requirements for impurity identification.[6][16]

Gas Chromatography (GC)

Principle: GC is a chromatographic technique used to separate volatile organic compounds. The sample is vaporized and carried by a gas mobile phase through a column.

Primary Utility:

• Residual Solvent Analysis: GC is the standard method for quantifying residual solvents from the manufacturing process.[18] Regulatory guidelines like USP <467> and ICH Q3C classify solvents based on their toxicity and set strict limits on their presence in pharmaceutical materials.[18][19][20][21]

Karl Fischer Titration

Principle: This is a specific chemical titration that reacts stoichiometrically with water. It is the most accurate and widely used method for determining water content.[22][23][24]

Primary Utility:

• Water Content Determination: Accurately quantifies the amount of water in the building block, which is critical for accurate weighing and can impact stability.[25] Coulometric Karl Fischer is particularly suited for detecting very small amounts of water.[26]

Chapter 4: A Comparative Framework and Validation Workflow

Data Summary: Comparison of Analytical Techniques

Technique	Primary Application	Impurities Detected	Quantification Limit	Key Advantage
¹H / ¹³C NMR	Structure Elucidation, Diastereomeric Ratio	Diastereomers, Major Impurities (>0.1%)	~0.1%	Definitive structural information.
RP-HPLC (UV)	Chemical Purity, Stability	Process-related, Degradants	<0.05%	High precision and sensitivity for purity.
LC-MS	Identity Confirmation, Impurity ID	Process-related, Degradants	<0.05%	Provides molecular weight of unknowns.[27]
Chiral SFC/HPLC	Enantiomeric Purity (e.e.)	Enantiomers	<0.05%	The only reliable way to quantify enantiomers.
GC-FID	Residual Solvents	Volatile Organic Solvents	ppm levels	Standard method for regulatory compliance (USP <467>).[19]
Karl Fischer	Water Content	Water	ppm to % levels	Highly specific and accurate for water.[22]

Orthogonal Validation Workflow

The following workflow illustrates how these techniques are used in a logical, complementary sequence to generate a complete purity profile for a new batch of an amino-cyclohexanol building block.

Caption: Orthogonal workflow for validating amino-cyclohexanol purity.

Conclusion

Validating the purity of amino-cyclohexanol building blocks is a multi-faceted challenge that cannot be met by any single analytical technique. A robust, orthogonal approach is essential for ensuring quality and regulatory compliance. By combining the structural insights of NMR, the quantitative power of HPLC, the stereochemical specificity of chiral chromatography, and other targeted analyses like GC and Karl Fischer, researchers and drug developers can have full confidence in the identity, purity, and stereochemical integrity of these critical pharmaceutical intermediates. This rigorous analytical foundation is indispensable for the development of safe and effective medicines.

References

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). (2006). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• USP 467 Residual Solvents Guide for Pharma Manufacturers. (2025). ResolveMass Laboratories Inc. [Link]

• Structure Elucidation of Unknown Impurity using LC-MS/MS in Pharmaceuticals. SynThink. [Link]

• Niessen, W. M. A. (2000). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA International Journal for Chemistry, 54(5), 336-341. [Link]

• USP General Chapter <467> Residual Solvents. United States Pharmacopeia. [Link]

• Impurity guidelines in drug development under ICH Q3. (2025). AMSbiopharma. [Link]

• Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS. (2014). Agilent Technologies. [Link]

• ICH Q3A(R2) Impurities in new drug substances - Scientific guideline. (2006). European Medicines Agency. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. (2024). YouTube. [Link]

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• USP-NF, <467> Residual Solvents. (2007). [Link]

• USP-NF, <467> Residual Solvents ABSTRACT. [Link]

• High-resolution mass spectrometry for impurity profiling. (2025). Sterling Pharma Solutions. [Link]

• Water Content Determination by Karl Fischer. (2011). Pharmaguideline. [Link]

• Water Determination by Karl Fischer. Eurofins. [Link]

• Karl Fischer Moisture Analysis. Pacific BioLabs. [Link]

• A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. (2010). American Pharmaceutical Review. [Link]

• Determination of Water Content using the Karl Fischer Coulometric Method. (2025). Journal of Visualized Experiments. [Link]

• Singh, V., & Singh, S. (2018). Synthesis of chiral cyclohexanol derived benzylamines, applications for enantiodiscrimination of optically active analytes by NMR spectroscopy. New Journal of Chemistry, 42(1), 314-321. [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. (2012). Waters Corporation. [Link]

• Aguilar, J. A., et al. (2014). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. Chemical Communications, 50(35), 4569-4572. [Link]

• Kasai, Y., et al. (1990). Determination of the absolute configuration and enantiomeric purity of alcohols from the 13C‐NMR spectra of the corresponding MTPA esters. Magnetic Resonance in Chemistry, 28(S1), S52-S56. [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2015). ResearchGate. [Link]

• Aguilar, J. A., et al. (2014). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. PubMed. [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2015). LCGC International. [Link]

• Chiral HPLC and SFC Columns. Columnex. [Link]

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• Quantitative NMR for Determination of Enantiomeric Purity. Bruker. [Link]

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• Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. (2020). University of Greifswald. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride

This guide provides comprehensive, step-by-step procedures for the proper disposal of 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride. The information herein is synthesized from established hazardous waste management protocols and safety data for structurally analogous compounds. As a Senior Application Scientist, my objective is to equip you with the knowledge to manage this chemical waste stream safely, compliantly, and with a clear understanding of the scientific principles underpinning these procedures.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride was not located. The hazard assessment and subsequent handling recommendations are based on an expert evaluation of related aminocyclohexanol and amine hydrochloride compounds. Always consult your institution's Environmental Health & Safety (EH&S) department for site-specific disposal policies.

Inferred Hazard Profile and Core Safety Principles

Before handling waste, it is crucial to understand the potential hazards. Based on data from similar molecules like trans-4-Aminocyclohexanol hydrochloride and Cyclohexanol, we can infer the following hazard profile for 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride.

Table 1: Inferred Hazard Classification and Protective Measures

Hazard Classification (Inferred)	GHS Pictogram	Potential Effects	Recommended Personal Protective Equipment (PPE)
Skin Corrosion/Irritation (Category 2) [1][2]		Causes skin irritation.	Nitrile gloves, lab coat, closed-toe shoes.
Serious Eye Damage/Irritation (Category 2A) [1][2]		Causes serious eye irritation.	Safety glasses with side shields or goggles.[2]
Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory System) [2]		May cause respiratory irritation.	Use only in a well-ventilated area or chemical fume hood.[1]
Acute Toxicity - Oral (Category 4, Harmful if swallowed)		Harmful if swallowed.	Do not eat, drink, or smoke when using this product.

The foundational principle of chemical waste management is to treat all chemical byproducts as hazardous until proven otherwise.[3] Disposal is not merely discarding unwanted material; it is the final, critical step of an experimental workflow, governed by federal and local regulations to protect human health and the environment.[4]

Step-by-Step Disposal Protocol for 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride

This protocol outlines the process from the point of generation to the final handoff to EH&S professionals.

Step 1: Container Selection and Labeling

The integrity of the entire disposal process begins with the primary waste container.

• Select a Compatible Container : Use a container made of material compatible with the chemical. For 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride, a high-density polyethylene (HDPE) or glass bottle is appropriate. Ensure the container is in good condition, free of cracks or leaks, and has a tightly sealing screw cap.[5][6]

• Affix a "Hazardous Waste" Label : Immediately label the container with the words "HAZARDOUS WASTE".[4][6] This is a non-negotiable regulatory requirement. Labels are typically available from your institution's EH&S department.

• Detail the Contents : On the label, clearly write out the full chemical name: "4-(2-Amino-2-propyl)cyclohexanol Hydrochloride". Do not use abbreviations or chemical formulas.[3][5] List all constituents and their approximate percentages, including any solvents.

• Identify the Point of Generation : The label must include the location (building and room number) where the waste was generated and the name of the principal investigator or responsible individual.[4]

Step 2: Waste Accumulation and Segregation

Proper accumulation prevents dangerous reactions and ensures regulatory compliance.

• Establish a Satellite Accumulation Area (SAA) : Designate a specific area within the laboratory, near the point of waste generation, for the waste container.[4][5] This area must be under the control of the laboratory personnel.

• Maintain a Closed Container : The waste container must be kept tightly closed at all times, except when you are actively adding waste.[5][6] Never leave a funnel in the opening. This prevents the release of vapors and reduces the risk of spills.

• Segregate Incompatibles : Store the waste container segregated from incompatible materials. As an amine hydrochloride, it should be stored away from strong bases (which could neutralize it and release the free amine) and strong oxidizing agents.[5][7] Proper segregation is a cornerstone of laboratory safety.[4]

• Utilize Secondary Containment : Place the waste container in a secondary containment bin or tray. This tray should be large enough to hold the entire volume of the container in case of a leak or rupture.[3]

Step 3: Managing Contaminated Materials and Empty Containers

Disposal procedures extend to items that have come into contact with the chemical.

• Contaminated Solids : Gloves, weigh boats, and other contaminated disposable items should be placed in a designated solid hazardous waste container, which must also be properly labeled.

• Empty Containers : The original product container is not considered regular trash. It must be triple-rinsed with a suitable solvent (such as water or ethanol) to remove all chemical residues.[3][4] The first two rinsates must be collected and disposed of as hazardous waste in your designated liquid waste container.[3] After the third rinse and air-drying in a fume hood, the defaced container may be disposed of in the regular laboratory trash or recycling, per institutional policy.[4]

Step 4: Arranging for Final Disposal

Laboratory personnel are responsible for the waste up to the point of collection.

• Monitor Fill Level : Do not overfill the waste container. Leave at least 10% of the container volume as headspace to allow for vapor expansion.

• Request Pickup : Once the container is full, or if the experiment generating the waste is complete, arrange for pickup from your institution's EH&S department.[5][6] This is typically done through an online request form.

• Ensure Safe Handoff : Store the sealed and properly labeled container in your designated SAA until EH&S personnel arrive for collection.

Emergency Procedures: Spills and Exposures

In the event of an accidental release, a swift and correct response is critical.

• Minor Spill (Contained within the fume hood) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (lab coat, goggles, gloves), absorb the spill with an inert material like vermiculite, dry sand, or a chemical absorbent pad.[8]

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled hazardous waste container.[8]

  • Decontaminate the spill area with a suitable solvent and then soap and water.[9]

  • Report the incident to your lab supervisor.

• Major Spill (Outside of a fume hood or a large volume) :

  • Evacuate the immediate area.

  • Alert others to evacuate and close the laboratory doors.

  • Contact your institution's emergency number and the EH&S office immediately.

  • Do not attempt to clean up a large spill yourself.

• Personnel Exposure :

  • Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes. Remove contaminated clothing.[1]

  • Eye Contact : Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1]

  • Inhalation : Move to fresh air.[1]

  • Ingestion : Rinse mouth with water. Do NOT induce vomiting.[10]

  • In all cases of exposure, seek immediate medical attention after initial first aid and report the incident to your supervisor.[1][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 4-(2-Amino-2-propyl)cyclohexanol Hydrochloride.

Caption: Decision workflow for handling and disposing of chemical waste.

References

• Hazardous Chemical Waste Management Guidelines . Columbia University Research. [Link]

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